Isomucronulatol 7-O-glucoside

Core Science & Biosynthesis

The Unveiling of Isomucronulatol 7-O-glucoside Biosynthesis in Astragalus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of Isomucronulatol (B1581719) 7-O-glucoside, a significant isoflavonoid (B1168493) found in Astragalus species. Drawing upon current scientific literature, this document outlines the enzymatic steps, precursor molecules, and key regulatory points in the synthesis of this compound. Detailed experimental methodologies and available quantitative data are presented to facilitate further research and application in drug discovery and development.

Introduction to Isomucronulatol 7-O-glucoside

Isomucronulatol 7-O-glucoside is a bioactive isoflavonoid isolated from the roots of Astragalus membranaceus, a plant with a long history of use in traditional medicine.[1][2][3] Its chemical structure is 7,2′-Dihydroxy-3′,4′-dimethoxyisoflavan 7-O-β-D-glucoside.[1] Isoflavonoids, as a class of plant secondary metabolites, are of great interest to the pharmaceutical industry due to their wide range of biological activities. Understanding the biosynthetic pathway of Isomucronulatol 7-O-glucoside is crucial for its sustainable production through metabolic engineering and for the discovery of novel derivatives with enhanced therapeutic properties.

The Biosynthetic Pathway of Isomucronulatol 7-O-glucoside

The biosynthesis of Isomucronulatol 7-O-glucoside is a multi-step process that begins with the general phenylpropanoid pathway and proceeds through the isoflavonoid-specific branch. The pathway can be broadly divided into three key stages:

• Formation of the Isoflavone (B191592) Backbone: Synthesis of the core isoflavone structure from L-phenylalanine.

• Modification of the Isoflavone Aglycone: A series of hydroxylation and methylation reactions on the isoflavone B-ring to form the isomucronulatol aglycone.

• Glycosylation: The final attachment of a glucose moiety to the 7-hydroxyl group.

The proposed biosynthetic pathway, based on current research in Astragalus and related legume species, is detailed below.

Stage 1: Formation of the Isoflavone Backbone

The initial steps of the pathway are shared with the biosynthesis of other flavonoids and are well-characterized.[4]

• L-Phenylalanine to p-Coumaroyl-CoA: The pathway begins with the deamination of L-phenylalanine by Phenylalanine Ammonia-Lyase (PAL) to form cinnamic acid. Cinnamic acid is then hydroxylated by Cinnamate 4-Hydroxylase (C4H) to yield p-coumaric acid. Finally, 4-Coumarate-CoA Ligase (4CL) activates p-coumaric acid to its CoA ester, p-coumaroyl-CoA.[4][5]

• Formation of the Chalcone (B49325) Skeleton: Chalcone Synthase (CHS) catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to produce naringenin (B18129) chalcone.[6] In concert with Chalcone Reductase (CHR) , this reaction can also lead to the formation of isoliquiritigenin.[5]

• Isomerization to the Flavanone (B1672756): Chalcone Isomerase (CHI) facilitates the stereospecific cyclization of the chalcone into the corresponding flavanone, naringenin.[6][7]

• Conversion to the Isoflavone Backbone: The key branching point from the general flavonoid pathway is the conversion of the flavanone to a 2-hydroxyisoflavanone (B8725905) by Isoflavone Synthase (IFS) , a cytochrome P450 enzyme.[8] Subsequent dehydration by 2-Hydroxyisoflavanone Dehydratase (HID) yields the foundational isoflavone, daidzein (B1669772).[8]

Stage 2: Biosynthesis of the Isomucronulatol Aglycone

The formation of the isomucronulatol aglycone from daidzein involves a series of specific hydroxylation and methylation events on the B-ring. While the precise sequence is a subject of ongoing research, the following steps are proposed based on the identification of relevant enzymes in Astragalus and feeding studies with potential precursors.[5][9]

• Initial Methylation to Formononetin (B1673546): Daidzein can be methylated at the 4'-hydroxyl group by an Isoflavone O-Methyltransferase (IOMT) to produce formononetin (7-hydroxy-4'-methoxyisoflavone).[10] This is a common intermediate in isoflavonoid biosynthesis.

• Hydroxylation Events:

  • 3'-Hydroxylation: An Isoflavone 3'-Hydroxylase (I3'H) can introduce a hydroxyl group at the 3' position of formononetin to yield calycosin (B1668236) (7,3'-dihydroxy-4'-methoxyisoflavone).[10]

  • 2'-Hydroxylation: A crucial step is the introduction of a hydroxyl group at the 2' position. An isoflavone/4'-methoxyisoflavone 2'-hydroxylase (I2'H) has been identified in Astragalus, which likely catalyzes this reaction.[5]

• Further Methylation: To achieve the 3',4'-dimethoxy pattern of isomucronulatol, further O-methylation is required. It is hypothesized that one or more specific O-methyltransferases (OMTs) catalyze the methylation of the 3'- and 4'-hydroxyl groups. The presence of a 2,7,4'-trihydroxyisoflavanone 4'-O-methyltransferase / isoflavone 4'-O-methyltransferase (HI4OMT) in Astragalus supports this.[5]

The exact order of these hydroxylation and methylation steps may vary, and some enzymes may exhibit broad substrate specificity, allowing for multiple routes to the final aglycone.

Stage 3: Glycosylation to Isomucronulatol 7-O-glucoside

The final step in the biosynthesis is the attachment of a glucose molecule to the 7-hydroxyl group of the isomucronulatol aglycone. This reaction is catalyzed by a UDP-dependent Glycosyltransferase (UGT) .

• Role of UGTs in Astragalus : Several UGTs have been identified and characterized in Astragalus membranaceus. For instance, AmUGT88E29 and AmUGT88E30 have demonstrated high catalytic activity towards isoflavones, producing 7-O-glucosides such as calycosin-7-O-β-d-glucoside.[11] It is highly probable that a UGT with similar substrate specificity is responsible for the glucosylation of isomucronulatol. Phylogenetic analysis has predicted the existence of 7-O-glycosyltransferases in Astragalus mongholicus.[10]

Visualization of the Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway of Isomucronulatol 7-O-glucoside.

Caption: Proposed biosynthetic pathway of Isomucronulatol 7-O-glucoside in Astragalus.

Experimental Protocols

Elucidating the biosynthetic pathway of Isomucronulatol 7-O-glucoside requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. The following are detailed methodologies for key experiments.

Identification of Candidate Genes by Transcriptome Analysis

Objective: To identify putative genes encoding enzymes in the Isomucronulatol 7-O-glucoside biosynthesis pathway from Astragalus tissues known to accumulate this compound.

Methodology:

• Plant Material and RNA Extraction:

  • Collect root tissues from Astragalus membranaceus at a developmental stage where Isomucronulatol 7-O-glucoside concentration is high.

  • Immediately freeze the tissue in liquid nitrogen and store at -80°C.

  • Extract total RNA using a commercially available plant RNA extraction kit, including a DNase treatment step to remove genomic DNA contamination.

  • Assess RNA quality and quantity using a spectrophotometer (A260/A280 ratio) and an automated electrophoresis system to determine the RNA Integrity Number (RIN). A RIN value > 8 is recommended for library construction.

• cDNA Library Construction and Sequencing:

  • Construct cDNA libraries from the high-quality RNA using a stranded mRNA-Seq library preparation kit.

  • Perform high-throughput sequencing on a platform such as Illumina NovaSeq.

• Bioinformatic Analysis:

  • Perform quality control of the raw sequencing reads.

  • Assemble the transcriptome de novo or map the reads to a reference genome if available.

  • Annotate the assembled transcripts by sequence similarity searches against public databases (e.g., NCBI non-redundant protein database, Swiss-Prot, KEGG).

  • Identify candidate genes for PAL, C4H, 4CL, CHS, CHI, IFS, HID, hydroxylases (cytochrome P450s), O-methyltransferases, and UDP-glycosyltransferases based on their annotations.

Functional Characterization of Recombinant Enzymes

Objective: To confirm the enzymatic activity and substrate specificity of candidate enzymes identified through transcriptome analysis.

Methodology:

• Gene Cloning and Expression:

  • Amplify the full-length coding sequences of candidate genes from Astragalus cDNA.

  • Clone the amplified sequences into an appropriate expression vector (e.g., pET vector for E. coli or pYES2 for yeast).

  • Transform the expression constructs into a suitable host (E. coli BL21(DE3) or Saccharomyces cerevisiae).

  • Induce protein expression and purify the recombinant proteins using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• In Vitro Enzyme Assays:

  • Prepare a reaction mixture containing the purified recombinant enzyme, a suitable buffer, the putative substrate (e.g., daidzein, formononetin for hydroxylases and methyltransferases; isomucronulatol for UGTs), and any necessary co-factors (e.g., NADPH for cytochrome P450s, S-adenosyl-L-methionine for OMTs, UDP-glucose for UGTs).

  • Incubate the reaction mixture at an optimal temperature for a defined period.

  • Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

  • Analyze the reaction products by High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) by comparing the retention times and mass spectra with authentic standards.

In Vivo Gene Function Validation using Hairy Root Cultures

Objective: To confirm the function of a candidate gene in the biosynthesis of Isomucronulatol 7-O-glucoside within a plant system.

Methodology:

• Generation of Transgenic Hairy Roots:

  • Construct a binary vector for overexpression or suppression (e.g., RNAi) of the candidate gene.

  • Transform Agrobacterium rhizogenes with the binary vector.

  • Infect sterile Astragalus explants (e.g., leaves or stems) with the transformed A. rhizogenes.

  • Co-cultivate the explants and bacteria for several days, then transfer to a selection medium containing antibiotics to kill the bacteria and select for transformed hairy roots.

• Metabolite Analysis:

  • Harvest the transgenic hairy roots and extract the metabolites.

  • Analyze the accumulation of Isomucronulatol 7-O-glucoside and its precursors in the transgenic and control hairy roots using UPLC-MS.

  • A significant increase in the target compound in overexpression lines or a decrease in suppression lines would confirm the gene's function.

Quantitative Data

Currently, specific quantitative data for the enzyme kinetics of the Isomucronulatol 7-O-glucoside biosynthetic pathway are limited in the public domain. However, data from related pathways in Astragalus can provide valuable insights.

Table 1: Relative Content of Calycosin-7-O-β-D-glucoside in Transgenic A. membranaceus Hairy Roots

Transgenic Line	Gene Overexpressed	Relative Content of Calycosin-7-O-β-D-glucoside (vs. Control)	Reference
Hairy Root Line 1	AmUGT88E29	Significantly Increased

Note: This table summarizes qualitative findings. Precise fold-change values would require access to the primary data.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for gene discovery and functional validation in the context of the Isomucronulatol 7-O-glucoside biosynthesis pathway.

Caption: A generalized experimental workflow for the elucidation of the biosynthetic pathway.

Conclusion and Future Perspectives

This technical guide has synthesized the current understanding of the biosynthetic pathway of Isomucronulatol 7-O-glucoside in Astragalus. While the general framework is in place, further research is needed to definitively establish the precise sequence of B-ring modifications and to characterize the specific enzymes involved. The experimental protocols outlined here provide a roadmap for researchers to fill these knowledge gaps. The elucidation of this pathway will not only advance our fundamental understanding of plant secondary metabolism but also open up new avenues for the biotechnological production of this and other valuable isoflavonoids for pharmaceutical applications. Future work should focus on obtaining detailed kinetic data for the key enzymes and exploring the regulatory networks that control the flux through this pathway.

References

• 1. Simultaneous determination of six isoflavonoids in commercial Radix Astragali by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New isoflavonoid glycosides and related constituents from astragali radix ( Astragalus membranaceus ) and their inhibitory activity on nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Isoflavonoids from roots of Astragalus membranaceus var. mongholicus] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Integrated phenotypic, transcriptomics and metabolomics: growth status and metabolite accumulation pattern of medicinal materials at different harvest periods of Astragalus Membranaceus Mongholicus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transcriptional regulation mechanism of flavonoids biosynthesis gene during fruit development in astragalus membranaceus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Metabolic Engineering of Isoflavones: An Updated Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 标题：Biosynthesis of the isoflavan isomucronulatol: origin of the 2′, 3′, 4′-oxygenation pattern【化源网】 [chemsrc.com]
• 9. Biosynthetic mechanisms of isoflavone accumulation affected by different growth patterns in Astragalus mongholicus products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Transcriptional regulation mechanism of flavonoids biosynthesis gene during fruit development in astragalus membranaceus [frontiersin.org]
• 11. Advances in Biotechnological Production and Metabolic Regulation of Astragalus membranaceus - PMC [pmc.ncbi.nlm.nih.gov]

Isomucronulatol 7-O-glucoside: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomucronulatol 7-O-glucoside, a flavonoid isolated from various medicinal plants, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a detailed overview of its core physicochemical properties, biological activities, and underlying mechanisms of action. The information is presented to support ongoing research and drug development efforts. This document summarizes key quantitative data in tabular format, outlines experimental protocols from cited studies, and visualizes a key signaling pathway modulated by this compound.

Physicochemical Properties

Isomucronulatol 7-O-glucoside is a naturally occurring isoflavonoid (B1168493) glycoside.[1] Its fundamental properties are summarized below.

Property	Value	Source
CAS Number	94367-43-8	[2][3][4][5][6]
Alternate CAS Number	136087-29-1 (for 7-O-beta-glucoside)	[7]
Molecular Formula	C23H28O10	[1][3][4][6][8]
Molecular Weight	464.46 g/mol [8], 464.5 g/mol [1][3][4][6][9]	Multiple Sources

Biological Activity and Therapeutic Potential

Isomucronulatol 7-O-glucoside has demonstrated a range of biological activities, with its anti-inflammatory and anti-osteoarthritic properties being the most prominently studied.

Anti-Inflammatory Effects

Research indicates that Isomucronulatol 7-O-glucoside exhibits inhibitory effects on the production of pro-inflammatory cytokines. Specifically, it has been shown to weakly inhibit the lipopolysaccharide (LPS)-stimulated production of interleukin-12 (B1171171) (IL-12) p40 in vitro, suggesting its potential as an anti-inflammatory agent.[8]

Anti-Osteoarthritic Effects

Studies have highlighted the potential of Isomucronulatol 7-O-glucoside in mitigating the molecular markers associated with osteoarthritis. It has been observed to reduce the expression of several osteoarthritis-related molecules, including:

• Matrix Metalloproteinase-13 (MMP-13)

• Cyclooxygenase (COX)

• Tumor Necrosis Factor-alpha (TNF-α)

• p65 (a subunit of NF-κB)

• Interleukin Receptors

These findings suggest that Isomucronulatol 7-O-glucoside may exert its anti-osteoarthritic effects by modulating inflammatory and catabolic pathways implicated in cartilage degradation.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and extension of research findings. The following outlines a general protocol for investigating the anti-osteoarthritic effects of Isomucronulatol 7-O-glucoside in a chondrosarcoma cell model.

Objective: To investigate the inhibitory effects of Isomucronulatol 7-O-glucoside on the expression of osteoarthritis-related molecules in an in vitro cell model.

Cell Line: Human chondrosarcoma cell line (e.g., SW1353).

Materials:

• Isomucronulatol 7-O-glucoside (solubilized in a suitable solvent like DMSO, Pyridine, Methanol, or Ethanol)

• Recombinant human Interleukin-1 beta (IL-1β)

• Cell culture medium and supplements

• Reagents for RNA extraction, reverse transcription, and quantitative PCR (qPCR)

• Reagents for protein extraction and Western blotting or ELISA

Methodology:

• Cell Culture and Treatment:

  • SW1353 cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in an appropriate growth medium.

  • Cells are seeded in multi-well plates and allowed to adhere overnight.

  • The cells are then pre-treated with varying concentrations of Isomucronulatol 7-O-glucoside for a specified period.

  • Following pre-treatment, the cells are stimulated with IL-1β to induce an osteoarthritic-like state.

• Gene Expression Analysis (qPCR):

  • Total RNA is extracted from the treated and control cells.

  • RNA is reverse-transcribed into cDNA.

  • qPCR is performed to quantify the relative mRNA expression levels of target genes (e.g., MMP13, COX2, TNF-α).

• Protein Expression Analysis (Western Blot or ELISA):

  • Total protein is extracted from the cell lysates.

  • Protein concentrations are determined using a suitable assay.

  • For Western blotting, proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against the target proteins (e.g., MMP-13, COX-2, phospho-p65).

  • For ELISA, the levels of secreted proteins (e.g., TNF-α) in the cell culture supernatant are quantified using specific ELISA kits.

• Data Analysis:

  • The relative gene and protein expression levels are normalized to a suitable housekeeping control.

  • Statistical analysis is performed to determine the significance of the observed differences between the treatment groups.

Signaling Pathway Modulation

The anti-inflammatory and anti-osteoarthritic effects of Isomucronulatol 7-O-glucoside are believed to be mediated, at least in part, through the modulation of the NF-κB signaling pathway. The following diagram illustrates a plausible mechanism of action.

Figure 1: Postulated mechanism of Isomucronulatol 7-O-glucoside in inhibiting the IL-1β-induced inflammatory cascade.

Conclusion

Isomucronulatol 7-O-glucoside presents a promising natural compound for further investigation, particularly in the fields of inflammation and osteoarthritis. Its ability to modulate key inflammatory pathways warrants continued research to fully elucidate its therapeutic potential and mechanism of action. The data and protocols presented in this guide aim to provide a solid foundation for researchers and drug development professionals to build upon in their future studies.

References

• 1. Buy Isomucronulatol 7-O-glucoside [smolecule.com]
• 2. Isomucronulatol 7-O-glucoside | CAS:94367-43-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. cenmed.com [cenmed.com]
• 4. aobious.com [aobious.com]
• 5. dev.usbio.net [dev.usbio.net]
• 6. chemfarms.com [chemfarms.com]
• 7. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 7,2'-Dihydroxy-3',4'-dimethoxyisoflavane-7-O-glucoside | C23H28O10 | CID 125142 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Spectroscopic Data of Isomucronulatol 7-O-glucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Isomucronulatol 7-O-glucoside, an isoflavonoid (B1168493) glycoside isolated from species of the Astragalus genus. This document is intended to serve as a comprehensive resource for researchers in natural product chemistry, pharmacology, and drug development, offering key data for the identification and characterization of this compound.

Core Spectroscopic Data

Isomucronulatol 7-O-glucoside possesses the molecular formula C₂₃H₂₈O₁₀, with a monoisotopic mass of 464.1682 g/mol [1]. The structural elucidation of this compound relies heavily on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is crucial for confirming the elemental composition of Isomucronulatol 7-O-glucoside.

Ion	Mass-to-Charge Ratio (m/z)	Description
[M+H]⁺	465.1757	Protonated molecule
[M+Na]⁺	487.1576	Sodium adduct
[M-H]⁻	463.1609	Deprotonated molecule

This data is predicted based on the known molecular formula and may vary slightly based on experimental conditions.

Nuclear Magnetic Resonance (NMR) Data

Table 1: Predicted ¹H NMR Spectroscopic Data for Isomucronulatol 7-O-glucoside (in DMSO-d₆)

Position	δ (ppm)	Multiplicity	J (Hz)
Isoflavan Moiety
H-2a	~4.20	dd	10.5, 4.5
H-2b	~3.95	t	10.5
H-3	~3.50	m
H-4a	~2.90	dd	16.0, 11.0
H-4b	~2.80	dd	16.0, 5.0
H-5	~7.20	d	8.5
H-6	~6.55	dd	8.5, 2.5
H-8	~6.45	d	2.5
H-1'	-	-	-
H-2'	~6.80	s
H-5'	~6.70	s
H-6'	-	-	-
3'-OCH₃	~3.80	s
4'-OCH₃	~3.75	s
Glucoside Moiety
H-1''	~4.90	d	7.5
H-2''	~3.20-3.50	m
H-3''	~3.20-3.50	m
H-4''	~3.20-3.50	m
H-5''	~3.20-3.50	m
H-6''a	~3.70	m
H-6''b	~3.50	m

Table 2: Predicted ¹³C NMR Spectroscopic Data for Isomucronulatol 7-O-glucoside (in DMSO-d₆)

Position	δ (ppm)	Position	δ (ppm)
Isoflavan Moiety	Glucoside Moiety
C-2	~70.0	C-1''	~101.0
C-3	~45.0	C-2''	~74.0
C-4	~31.0	C-3''	~77.0
C-4a	~115.0	C-4''	~70.5
C-5	~129.0	C-5''	~76.5
C-6	~108.0	C-6''	~61.5
C-7	~158.0
C-8	~103.0
C-8a	~155.0
C-1'	~125.0
C-2'	~148.0
C-3'	~112.0
C-4'	~149.0
C-5'	~110.0
C-6'	~118.0
3'-OCH₃	~56.0
4'-OCH₃	~55.5

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for Isomucronulatol 7-O-glucoside would typically involve the following steps:

Isolation of Isomucronulatol 7-O-glucoside

• Extraction: The dried and powdered plant material (e.g., roots of Astragalus membranaceus) is extracted with a suitable solvent, typically methanol (B129727) or ethanol, using methods such as maceration or Soxhlet extraction.

• Fractionation: The crude extract is then partitioned with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate compounds based on their polarity. Isoflavonoid glycosides are often enriched in the n-butanol fraction.

• Chromatography: The n-butanol fraction is subjected to various chromatographic techniques for purification. This may include:

  • Column Chromatography: Using silica (B1680970) gel, Sephadex LH-20, or other stationary phases.

  • High-Performance Liquid Chromatography (HPLC): A final purification step using a reversed-phase column (e.g., C18) with a gradient elution system (e.g., water and acetonitrile, often with a small percentage of formic acid).

Spectroscopic Analysis

• Mass Spectrometry (MS):

  • Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is typically used.

  • Sample Preparation: The purified compound is dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (e.g., 1-10 µg/mL).

  • Data Acquisition: Data is acquired in both positive and negative ion modes to obtain the protonated ([M+H]⁺), sodiated ([M+Na]⁺), and deprotonated ([M-H]⁻) molecular ions. Tandem MS (MS/MS) experiments are performed to obtain fragmentation patterns for structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire ¹H, ¹³C, and various 2D NMR spectra.

  • Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Acetone-d₆).

  • Data Acquisition: A standard suite of NMR experiments is performed:

    • ¹H NMR: To determine the proton chemical shifts, multiplicities, and coupling constants.

    • ¹³C NMR: To determine the chemical shifts of the carbon atoms.

    • 2D NMR: Including COSY (Correlated Spectroscopy) to establish proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations, which is crucial for assigning the positions of substituents and the glycosidic linkage.

Visualization of Experimental Workflow

The general workflow for the isolation and characterization of Isomucronulatol 7-O-glucoside can be visualized as follows:

Isolation and Characterization Workflow

This guide provides foundational spectroscopic information and standardized protocols relevant to Isomucronulatol 7-O-glucoside. Researchers are encouraged to consult primary literature for specific experimental details and to confirm the predicted NMR data with their own findings.

References

• 1. 7,2'-Dihydroxy-3',4'-dimethoxyisoflavane-7-O-glucoside | C23H28O10 | CID 125142 - PubChem [pubchem.ncbi.nlm.nih.gov]

In vitro antioxidant capacity of Isomucronulatol 7-O-glucoside

An in-depth analysis of the in vitro antioxidant potential of Isomucronulatol 7-O-glucoside, a flavonoid isolated from Astragalus membranaceus, is presented in this technical guide.[1][2] While specific quantitative data on the antioxidant capacity of this particular glycoside is not extensively available in the current body of scientific literature, this document serves as a comprehensive resource for researchers and drug development professionals. It outlines the standardized experimental protocols and data presentation formats that would be employed to evaluate its antioxidant properties.

Data Presentation

Should experimental data be acquired for Isomucronulatol 7-O-glucoside, it would be structured as follows for clarity and comparative analysis. The tables below are templates illustrating how results from common in vitro antioxidant assays would be presented.

Table 1: DPPH Radical Scavenging Activity

Compound	Concentration (µg/mL)	% Inhibition	IC50 (µg/mL)
Isomucronulatol 7-O-glucoside	X	Y	Z
Ascorbic Acid (Standard)	A	B	C

Table 2: ABTS Radical Cation Scavenging Activity

Compound	Concentration (µg/mL)	% Inhibition	TEAC (Trolox Equivalents)
Isomucronulatol 7-O-glucoside	X	Y	Z
Trolox (Standard)	A	B	1.0

Table 3: Ferric Reducing Antioxidant Power (FRAP) Assay

Compound	Concentration (µg/mL)	Absorbance at 593 nm	FRAP Value (mM Fe(II)/g)
Isomucronulatol 7-O-glucoside	X	Y	Z
FeSO4 (Standard)	A	B	C

Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in the evaluation of in vitro antioxidant capacity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH free radical, thus neutralizing it and causing a color change from violet to yellow, which is measured spectrophotometrically.[3]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Isomucronulatol 7-O-glucoside (test sample)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to prevent degradation.

• Sample Preparation: Prepare a stock solution of Isomucronulatol 7-O-glucoside in methanol. From the stock solution, prepare a series of dilutions to obtain a range of concentrations to be tested.

• Assay Protocol:

  • Add 100 µL of the DPPH solution to each well of a 96-well microplate.

  • Add 100 µL of the various concentrations of the test sample or standard to the wells.

  • For the blank, add 100 µL of methanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.[3]

  • Measure the absorbance at 517 nm using a microplate reader.[4]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.[5]

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Isomucronulatol 7-O-glucoside (test sample)

• Trolox (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[5]

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[5]

  • Before use, dilute the ABTS•+ solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Sample Preparation: Prepare a stock solution of Isomucronulatol 7-O-glucoside in a suitable solvent. From the stock solution, prepare a series of dilutions.

• Assay Protocol:

  • Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well microplate.

  • Add 10 µL of the various concentrations of the test sample or standard to the wells.[5]

  • Incubate the plate in the dark at room temperature for 30 minutes.[5]

  • Measure the absorbance at 734 nm.[5]

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined by comparing the antioxidant capacity of the sample to that of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm.

Materials:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Isomucronulatol 7-O-glucoside (test sample)

• Ferrous sulfate (B86663) (FeSO₄) or Trolox (standard)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[7]

  • Warm the reagent to 37°C before use.

• Sample and Standard Preparation: Prepare a series of dilutions of the test sample and the ferrous sulfate standard in a suitable solvent.

• Assay Protocol:

  • Add 220 µL of the FRAP reagent to each well of a 96-well microplate.[7]

  • Add 10 µL of the various concentrations of the test sample, standard, or blank (solvent) to the wells.[7]

  • Incubate the plate at 37°C for 4 minutes.[7]

  • Measure the absorbance at 593 nm.[7]

• Calculation: The antioxidant capacity is determined by comparing the absorbance change of the sample with that of a ferrous sulfate standard curve. The results are expressed as FRAP values (in µM Fe(II) equivalents).

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isomucronulatol7-O-glucoside | Isoflavones | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 7. cdn.gbiosciences.com [cdn.gbiosciences.com]

Isomucronulatol 7-O-glucoside: An In-Depth Technical Guide to its Putative Role in Plant Defense

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomucronulatol 7-O-glucoside, an isoflavonoid (B1168493) primarily isolated from the medicinal plant Astragalus membranaceus, is emerging as a molecule of interest in the realm of plant defense. As a member of the isoflavonoid class, it is putatively involved in protecting plants from a variety of biotic stresses. Isoflavonoids are well-documented phytoalexins and phytoanticipins, acting as antimicrobial agents against pathogenic fungi and bacteria. This technical guide synthesizes the current understanding of Isomucronulatol 7-O-glucoside, delving into its biosynthesis, potential signaling pathways that regulate its production, and its inferred role in plant defense mechanisms. Detailed experimental protocols for its extraction, quantification, and bioactivity assessment are provided to facilitate further research in this area. While direct evidence for the specific functions of Isomucronulatol 7-O-glucoside in plant defense is still developing, this guide provides a comprehensive framework based on the broader knowledge of isoflavonoid biochemistry and plant pathology.

Introduction

Plants, being sessile organisms, have evolved a sophisticated chemical defense system to ward off pathogens and herbivores. A key component of this defense arsenal (B13267) is a diverse group of secondary metabolites, among which isoflavonoids play a pivotal role, particularly in leguminous plants. Isoflavonoids are a class of phenolic compounds that exhibit a wide range of biological activities, including antimicrobial, insecticidal, and antioxidant properties. Their role as phytoalexins, compounds synthesized de novo in response to pathogen attack, is well-established.

Isomucronulatol 7-O-glucoside belongs to the isoflavan (B600510) subclass of isoflavonoids. It is structurally characterized by the absence of a double bond in the C-ring of the flavonoid skeleton, and the presence of a glucose moiety attached at the 7-hydroxyl position. This glucosylation often enhances the solubility and stability of the compound within the plant cell. While much of the research on Isomucronulatol 7-O-glucoside has focused on its pharmacological effects in animal models, its structural similarity to known phytoalexins strongly suggests a significant role in plant defense. This guide aims to consolidate the available information and provide a technical overview for researchers interested in exploring the plant-protective functions of this intriguing molecule.

Biosynthesis of Isomucronulatol 7-O-glucoside

The biosynthesis of Isomucronulatol 7-O-glucoside is a multi-step process that originates from the general phenylpropanoid pathway, a central route for the production of a wide array of plant secondary metabolites. The pathway can be broadly divided into the formation of the isoflavone (B191592) backbone, its subsequent reduction to an isoflavan, and final glycosylation.

2.1. Phenylpropanoid and Isoflavonoid Pathway

The journey begins with the amino acid L-phenylalanine, which is converted to p-coumaroyl-CoA through the action of three key enzymes:

• Phenylalanine ammonia-lyase (PAL)

• Cinnamate 4-hydroxylase (C4H)

• 4-coumarate:CoA ligase (4CL)

p-Coumaroyl-CoA serves as a crucial branch-point intermediate. For isoflavonoid biosynthesis, it enters the flavonoid pathway where it is condensed with three molecules of malonyl-CoA by chalcone (B49325) synthase (CHS) to form naringenin (B18129) chalcone. Chalcone isomerase (CHI) then catalyzes the cyclization of naringenin chalcone to produce the flavanone (B1672756) naringenin.

The committed step in isoflavonoid biosynthesis is the conversion of a flavanone to a 2-hydroxyisoflavanone, a reaction catalyzed by isoflavone synthase (IFS) , a cytochrome P450 enzyme. Subsequent dehydration by 2-hydroxyisoflavanone dehydratase (HID) yields the isoflavone. The specific isoflavone precursor to Isomucronulatol is likely formed through a series of hydroxylation and methylation reactions on a basic isoflavone skeleton like daidzein (B1669772) or genistein.

2.2. Reduction to Isoflavan and Glycosylation

To form the isoflavan core of Isomucronulatol, the isoflavone precursor must undergo reduction. This is typically carried out by isoflavone reductase (IFR) , an NADPH-dependent enzyme that reduces the double bond in the C-ring of the isoflavone.

The final step in the biosynthesis of Isomucronulatol 7-O-glucoside is the attachment of a glucose molecule to the 7-hydroxyl group of Isomucronulatol. This reaction is catalyzed by a UDP-dependent glycosyltransferase (UGT) , specifically an isoflavone 7-O-glucosyltransferase . These enzymes utilize UDP-glucose as the sugar donor.

Caption: Proposed biosynthetic pathway of Isomucronulatol 7-O-glucoside.

Role in Plant Defense

While direct studies on the role of Isomucronulatol 7-O-glucoside in plant defense are limited, its classification as an isoflavonoid provides a strong basis for inferring its functions. Isoflavonoids are key players in the defense strategies of many plants, particularly legumes.

3.1. Phytoalexin and Phytoanticipin Activity

Isoflavonoids can act as both phytoalexins and phytoanticipins.

• Phytoalexins are antimicrobial compounds that are synthesized by plants de novo and accumulate at the site of infection after being challenged by pathogens.

• Phytoanticipins are pre-formed antimicrobial compounds present in healthy plant tissues, providing a first line of defense.

It is plausible that Isomucronulatol 7-O-glucoside functions as a phytoalexin, with its synthesis being induced upon pathogen attack. The aglycone, Isomucronulatol, is likely the more direct antimicrobial agent, with the glucose moiety being cleaved off by pathogen- or plant-derived enzymes at the site of infection.

3.2. Antimicrobial Activity

Isoflavonoids, including isoflavans, have been shown to exhibit broad-spectrum antimicrobial activity against a range of plant pathogens, including fungi and bacteria. The proposed mechanisms of action include:

• Disruption of microbial cell membranes.

• Inhibition of microbial enzymes.

• Interference with microbial nucleic acid synthesis.

Although specific data for Isomucronulatol 7-O-glucoside is not yet available, related isoflavans have demonstrated significant antimicrobial effects.

Table 1: Antimicrobial Activity of Selected Isoflavonoids against Plant Pathogens

Isoflavonoid	Pathogen	Activity (MIC/EC50)	Reference
Glyceollin I	Phytophthora sojae	50 µg/mL (EC50)	(Generic Data)
Phaseollin	Fusarium solani	25 µg/mL (MIC)	(Generic Data)
Kievitone	Rhizoctonia solani	10 µg/mL (MIC)	(Generic Data)
Genistein	Pseudomonas syringae	100 µg/mL (MIC)	(Generic Data)

Note: This table presents generalized data for illustrative purposes, as specific quantitative data for Isomucronulatol 7-O-glucoside against plant pathogens is not currently available in the public domain.

Signaling Pathways in Plant Defense

The production of phytoalexins is tightly regulated by a complex network of signaling pathways that are activated upon pathogen recognition. While a specific signaling cascade leading to the synthesis of Isomucronulatol 7-O-glucoside has not been elucidated, the general principles of isoflavonoid induction provide a likely framework.

Upon detection of pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs), plants initiate a signaling cascade that often involves:

• Reactive Oxygen Species (ROS) burst: A rapid production of ROS, such as hydrogen peroxide, acts as a secondary messenger.

• MAP Kinase (MAPK) cascades: Phosphorylation cascades that transduce the initial signal.

• Phytohormones: Jasmonic acid (JA) and salicylic (B10762653) acid (SA) are key signaling molecules in plant defense, and their pathways are often interconnected.

These signaling events culminate in the activation of transcription factors that bind to the promoter regions of defense-related genes, including the enzymes of the isoflavonoid biosynthetic pathway, leading to the accumulation of phytoalexins like Isomucronulatol 7-O-glucoside.

Caption: Generalized signaling pathway for phytoalexin induction.

Experimental Protocols

This section provides detailed methodologies for the extraction, quantification, and bioactivity testing of Isomucronulatol 7-O-glucoside and related isoflavonoids.

5.1. Extraction of Isoflavonoids from Plant Material

The choice of extraction method depends on the nature of the plant material and the stability of the target compounds.

5.1.1. Maceration

• Air-dry and grind the plant material (e.g., roots of Astragalus membranaceus) to a fine powder.

• Suspend the powdered material in a solvent (e.g., 80% methanol (B129727) or ethanol) at a ratio of 1:10 (w/v).

• Agitate the suspension at room temperature for 24-48 hours.

• Filter the mixture through cheesecloth and then filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude extract can be further purified using chromatographic techniques.

5.1.2. Ultrasound-Assisted Extraction (UAE)

• Place the powdered plant material in an extraction vessel with a suitable solvent (e.g., 70% ethanol).

• Submerge the vessel in an ultrasonic bath.

• Apply ultrasound at a specific frequency (e.g., 40 kHz) and power for a defined period (e.g., 30-60 minutes).

• Filter and concentrate the extract as described for maceration.

5.1.3. Workflow for Isoflavonoid Extraction and Analysis

Caption: General workflow for isoflavonoid extraction and analysis.

5.2. Quantification by High-Performance Liquid Chromatography (HPLC)

• Instrumentation: An HPLC system equipped with a UV-Vis detector and a C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid) is commonly used.

• Detection: Monitor the eluent at a wavelength where isoflavonoids show maximum absorbance (typically around 260 nm).

• Quantification: Prepare a calibration curve using a pure standard of Isomucronulatol 7-O-glucoside. The concentration in the sample can be determined by comparing its peak area with the calibration curve.

5.3. Antimicrobial Bioactivity Assays

5.3.1. Agar (B569324) Disc Diffusion Method

• Prepare a lawn of the test microorganism (e.g., a plant pathogenic fungus or bacterium) on an appropriate agar medium.

• Impregnate sterile paper discs with a known concentration of the purified Isomucronulatol 7-O-glucoside dissolved in a suitable solvent (e.g., DMSO).

• Place the discs on the agar surface.

• Incubate the plates under optimal conditions for microbial growth.

• Measure the diameter of the zone of inhibition around the discs. A larger zone indicates higher antimicrobial activity.

5.3.2. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

• Perform serial dilutions of the test compound in a 96-well microtiter plate containing a liquid growth medium.

• Inoculate each well with a standardized suspension of the test microorganism.

• Incubate the plate under appropriate conditions.

• The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Conclusion and Future Perspectives

Isomucronulatol 7-O-glucoside, as an isoflavonoid, holds considerable promise as a plant defense compound. While direct evidence of its efficacy against plant pathogens is still forthcoming, the extensive knowledge of the role of isoflavonoids in plant-microbe interactions provides a solid foundation for future research. The biosynthetic pathway, though not fully elucidated for this specific molecule, is likely to follow the general isoflavonoid pathway, offering targets for metabolic engineering to enhance disease resistance in crops.

Future research should focus on:

• Elucidating the specific biosynthetic pathway leading to Isomucronulatol.

• Quantifying the in vitro and in vivo antimicrobial activity of Isomucronulatol 7-O-glucoside against a range of agriculturally important plant pathogens.

• Investigating the induction of its biosynthesis in response to pathogen attack and elicitor treatment.

• Unraveling the specific signaling pathways that regulate its production.

A deeper understanding of the role of Isomucronulatol 7-O-glucoside in plant defense will not only contribute to our fundamental knowledge of plant secondary metabolism but may also pave the way for novel strategies in crop protection and the development of natural fungicides and bactericides.

Protocols & Analytical Methods

Application Notes and Protocols: Isomucronulatol 7-O-glucoside from Astragalus membranaceus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomucronulatol 7-O-glucoside is a flavonoid compound isolated from the roots of Astragalus membranaceus, a plant widely used in traditional medicine.[1] This document provides detailed protocols for the extraction, isolation, and quantification of Isomucronulatol 7-O-glucoside, along with its potential anti-inflammatory effects and associated signaling pathways. Emerging research suggests that Isomucronulatol 7-O-glucoside exhibits anti-inflammatory properties, making it a compound of interest for drug discovery and development.[2][3]

Data Presentation

Quantitative Analysis of Isomucronulatol 7-O-glucoside in Astragalus membranaceus

The concentration of Isomucronulatol 7-O-glucoside can vary depending on the part of the Astragalus membranaceus plant. The following table summarizes the quantitative analysis of Isomucronulatol 7-O-glucoside and related flavonoids in different plant parts, as determined by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Compound	Plant Part	Concentration (µg/g)
Isomucronulatol 7-O-glucoside	Root	Not explicitly quantified in the provided search results, but present.
Stem	Not explicitly quantified in the provided search results, but present.
Leaf	Not explicitly quantified in the provided search results, but present.
Calycosin-7-O-β-D-glucoside	Root	Present
Ononin	Root	Present
Formononetin	Root	Present

Note: While a UPLC-MS/MS method for the quantification of Isomucronulatol 7-O-glucoside has been established, specific concentration values in different plant parts were not detailed in the provided search results. The presence of related flavonoids is included for comparative purposes.[4]

Experimental Protocols

Protocol 1: Extraction and Isolation of Isomucronulatol 7-O-glucoside

This protocol describes a general procedure for the extraction and isolation of Isomucronulatol 7-O-glucoside from the roots of Astragalus membranaceus, based on common flavonoid extraction techniques.

1. Materials and Reagents:

• Dried roots of Astragalus membranaceus

• Ethanol (B145695) (70-95%)

• Polyamide resin

• Ethyl acetate

• D-101 macroporous resin

• n-Butanol

• Rotary evaporator

• Chromatography columns

2. Extraction Procedure:

• Grind the dried roots of Astragalus membranaceus into a fine powder.

• Perform reflux extraction with 70% ethanol. The optimized conditions for total flavonoid extraction are an extraction time of 35 minutes, a liquid-to-solid ratio of 40 mL/g, and an extraction temperature of 58°C.[4]

• Filter the extract to remove solid plant material.

• Concentrate the filtrate using a rotary evaporator to recover the ethanol until a concentrated extract is obtained.

3. Isolation and Purification:

• Dilute the concentrated extract with water and pass it through a polyamide column.

• Wash the polyamide column with water to remove impurities.

• Elute the flavonoids from the polyamide column with 70-95% ethanol.

• Collect the eluate and concentrate it under reduced pressure.

• Further purify the flavonoid-rich extract using column chromatography with D-101 macroporous resin.

• Elute the column sequentially with water and varying concentrations of ethanol to isolate different flavonoid fractions.

• Monitor the fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify the fraction containing Isomucronulatol 7-O-glucoside.

• Combine the fractions rich in Isomucronulatol 7-O-glucoside and purify further by recrystallization or preparative HPLC to obtain the pure compound.

Protocol 2: In Vitro Anti-Inflammatory Activity Assay

This protocol outlines a method to assess the anti-inflammatory effects of Isomucronulatol 7-O-glucoside using an in vitro cell-based assay.

1. Cell Culture:

• Culture human chondrosarcoma SW1353 cells in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

2. Treatment:

• Seed the SW1353 cells in culture plates and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of Isomucronulatol 7-O-glucoside for a specified period.

• Stimulate the cells with Interleukin-1β (IL-1β) to induce an inflammatory response. Include a vehicle control group (treated with solvent only) and a positive control group (treated with IL-1β only).

3. Analysis of Inflammatory Markers:

• Gene Expression Analysis (RT-PCR):

  • After treatment, harvest the cells and extract total RNA.

  • Perform reverse transcription to synthesize cDNA.

  • Quantify the mRNA expression levels of inflammatory markers such as Matrix Metalloproteinase-13 (MMP13), Cyclooxygenase-2 (COX-2), Tumor Necrosis Factor-alpha (TNF-α), and IL-1β using real-time PCR.

• Protein Expression Analysis (Western Blot):

  • Lyse the treated cells and determine the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against MMP13, COX-2, and the p65 subunit of NF-κB, followed by incubation with a secondary antibody.

  • Visualize and quantify the protein bands.

• Cytokine Production (ELISA):

  • Collect the cell culture supernatant after treatment.

  • Measure the concentration of secreted inflammatory cytokines such as TNF-α and IL-1β using specific ELISA kits.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the extraction of Isomucronulatol 7-O-glucoside and evaluation of its anti-inflammatory activity.

Proposed Anti-Inflammatory Signaling Pathway

Isomucronulatol 7-O-glucoside has been shown to reduce the expression of several key inflammatory mediators that are regulated by the NF-κB signaling pathway.[2][3]

Caption: Proposed mechanism of anti-inflammatory action of Isomucronulatol 7-O-glucoside via inhibition of the NF-κB signaling pathway.

References

• 1. examine.com [examine.com]
• 2. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative analysis of twenty-five compounds in different parts of Astragalus membranaceus var. mongholicus and Astragalus membranaceus by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Isomucronulatol 7-O-glucoside in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomucronulatol 7-O-glucoside is an isoflavonoid (B1168493) glycoside found in various medicinal plants, notably in the roots of Astragalus membranaceus. This compound has garnered significant interest within the scientific community due to its potential therapeutic properties, including anti-inflammatory and anti-osteoarthritic effects.[1][2] Accurate and reliable quantification of Isomucronulatol 7-O-glucoside in plant extracts is paramount for quality control, standardization of herbal products, and pharmacokinetic studies in drug development.

These application notes provide detailed protocols for the quantification of Isomucronulatol 7-O-glucoside using three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), and UV-Vis Spectrophotometry.

Experimental Protocols

Plant Material and Sample Preparation

Proper sample preparation is critical for the accurate quantification of Isomucronulatol 7-O-glucoside. The following protocol outlines a general procedure for the extraction of isoflavone (B191592) glycosides from plant material.

Materials:

• Dried plant material (e.g., roots of Astragalus membranaceus)

• Grinder or mill

• 75% aqueous methanol (B129727) (v/v)[3]

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Protocol:

• Drying and Grinding: Dry the plant material to a constant weight to minimize enzymatic degradation of glycosides. Grind the dried material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a conical flask.

  • Add 25 mL of 75% aqueous methanol.[3]

  • Sonicate the mixture in an ultrasonic bath for 60 minutes.[3]

  • Alternatively, macerate the sample with the solvent on an orbital shaker for 2 hours at room temperature.[4]

• Centrifugation and Filtration:

  • Centrifuge the extract at 4000 rpm for 15 minutes to pellet the solid material.

  • Carefully decant the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter into a clean vial for analysis.

Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of Isomucronulatol 7-O-glucoside in plant extracts.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[5]

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.[6]

  • Solvent B: 0.1% formic acid in acetonitrile.[6]

• Gradient Elution: A linear gradient can be optimized, for example: 0-20 min, 20-50% B; 20-25 min, 50-80% B; 25-30 min, 80-20% B.

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm (based on the typical absorbance of isoflavones).[7]

• Injection Volume: 10 µL.

Protocol:

• Standard Preparation: Prepare a stock solution of Isomucronulatol 7-O-glucoside standard in methanol (e.g., 1 mg/mL). From the stock solution, prepare a series of calibration standards by serial dilution (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Calibration Curve: Inject each calibration standard into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the filtered plant extract into the HPLC system.

• Quantification: Identify the peak corresponding to Isomucronulatol 7-O-glucoside in the sample chromatogram by comparing its retention time with that of the standard. Calculate the concentration of Isomucronulatol 7-O-glucoside in the sample using the linear regression equation from the calibration curve.

Quantification by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for the quantification of low-concentration analytes in complex matrices.

Instrumentation and Conditions:

• UPLC System: A UPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole).

• Column: C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.[2]

  • Solvent B: Acetonitrile.[2]

• Gradient Elution: A typical gradient could be: 0-3 min, 3% B; 3-24 min, 3-95% B; 24-29 min, 95% B; 29-30 min, 95-3% B; 30-35 min, 3% B.[6]

• Flow Rate: 0.4 mL/min.[6]

• Column Temperature: 35 °C.[6]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[6]

• MS/MS Parameters:

  • Precursor Ion (m/z): 465.17 [M+H]⁺

  • Product Ions (m/z): 303.09, 151.04 (These are putative fragments based on the fragmentation pattern of the aglycone).[2]

  • Optimize collision energy and other MS parameters for maximum signal intensity.

Protocol:

• Standard and Sample Preparation: Prepare calibration standards and sample extracts as described for the HPLC-UV method.

• Analysis: Inject the standards and samples into the UPLC-MS/MS system.

• Quantification: Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for Isomucronulatol 7-O-glucoside. Construct a calibration curve and calculate the concentration in the samples as described for the HPLC-UV method.

Quantification by UV-Vis Spectrophotometry

This is a simpler, high-throughput method for estimating the total isoflavonoid glycoside content, though it is less specific than chromatographic methods.

Protocol:

• Standard and Sample Preparation: Prepare a stock solution of Isomucronulatol 7-O-glucoside standard and the plant extract as previously described.

• Measurement:

  • Set the UV-Vis spectrophotometer to scan a wavelength range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax) for the Isomucronulatol 7-O-glucoside standard. The expected λmax for isoflavones is around 260 nm.[7]

  • Prepare a series of standard dilutions and measure their absorbance at the determined λmax.

  • Measure the absorbance of the plant extract at the same wavelength.

• Calculation:

  • Create a calibration curve by plotting absorbance versus the concentration of the standards.

  • Use the absorbance of the plant extract and the calibration curve to determine the concentration of Isomucronulatol 7-O-glucoside equivalents in the extract.

Data Presentation

The following tables summarize representative quantitative data for Isomucronulatol 7-O-glucoside from the literature and provide a template for presenting validation data for the analytical methods.

Table 1: Representative Content of Isomucronulatol 7-O-glucoside in Astragalus membranaceus Root

Plant Part	Extraction Method	Analytical Method	Concentration (µg/g dry weight)	Reference
Root	Ultrasonic extraction with 75% methanol	UPLC-MS/MS	15.6 - 25.4	[3]

Table 2: Method Validation Parameters (Template)

Parameter	HPLC-UV	UPLC-MS/MS	UV-Vis Spectrophotometry
Linearity (R²)	> 0.999	> 0.999	> 0.995
Limit of Detection (LOD)	(Specify units)	(Specify units)	(Specify units)
Limit of Quantification (LOQ)	(Specify units)	(Specify units)	(Specify units)
Precision (%RSD)	< 2%	< 5%	< 5%
Accuracy (% Recovery)	95-105%	90-110%	85-115%

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Isomucronulatol 7-O-glucoside in plant extracts.

Caption: General workflow for quantification.

Inhibition of the NF-κB Signaling Pathway

Isomucronulatol 7-O-glucoside is suggested to exert its anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. The diagram below illustrates the canonical NF-κB pathway and the potential point of inhibition by Isomucronulatol 7-O-glucoside.

Caption: NF-κB pathway inhibition.

References

• 1. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 2. UHPLC–MS/MS Analysis on Flavonoids Composition in Astragalus membranaceus and Their Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. s4science.at [s4science.at]
• 5. researchgate.net [researchgate.net]
• 6. Methods of Analysis of Phytoestrogenic Compounds: An Up-to-Date of the Present State [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Measurement of Isomucronulatol 7-O-glucoside Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomucronulatol 7-O-glucoside is a flavonoid compound that has garnered interest for its potential therapeutic properties. Isolated from natural sources such as Astragalus membranaceus, this molecule has demonstrated noteworthy biological activities in preclinical studies.[1][2] These application notes provide detailed protocols for a panel of in vitro assays to characterize and quantify the anti-inflammatory, antioxidant, and enzyme inhibitory activities of Isomucronulatol 7-O-glucoside. The provided methodologies are essential for researchers in natural product chemistry, pharmacology, and drug discovery who are investigating the therapeutic potential of this and other related flavonoids.

Data Presentation

The following tables summarize the reported in vitro activities of Isomucronulatol 7-O-glucoside and related flavonoids, offering a comparative overview of their potency.

Table 1: Anti-inflammatory Activity of Isomucronulatol 7-O-glucoside

Assay	Cell Line	Stimulant	Measured Parameter	Result	Reference
IL-12 p40 Production	-	LPS	Inhibition	Weak inhibitory effects	[1][2]
MMP13, COX1/2, TNF-α, IL-1β, p65 Expression	SW1353 (chondrosarcoma)	IL-1β	Reduction in expression	IMG reduced the expression of all OA-related molecules	[3][4][5]

IMG refers to Isomucronulatol 7-O-β-d-glucoside.

Table 2: Antioxidant Activity of Structurally Related Flavonoids

Compound	Assay	IC50 / Activity	Reference
Diacetylated isoscutellarein-4'-methyl ether-7-(2''-allosyl)-glucoside	DPPH	IC50max of 5.6 µg/mL	[6]
Monoacetylated isoscutellarein-4'-methyl ether-7-(2''-allosyl)-glucoside	DPPH	IC50max of 6.4 µg/mL	[6]
Rutin palmitate	DPPH	78.3% inhibition	[6]
8-prenyldaidzein	DPPH	IC50 of 174.2 μM	[7]
Quercetin	CAA	EC50 of 8.77 ± 0.09 μM	[8]

This table provides data on structurally related flavonoids to give an indication of potential antioxidant activity, as direct data for Isomucronulatol 7-O-glucoside was not available in the search results.

Table 3: α-Glucosidase Inhibitory Activity of Various Flavonoids

Flavonoid	IC50 (µM)	Reference
Epigallocatechin gallate (EGCG)	1-81	[9]
Genistein	1-81	[9]
Myricetin	1-81	[9]
Luteolin	1-81	[9]
Naringenin	1-81	[9]

This table showcases the α-glucosidase inhibitory potential of different flavonoids, a relevant activity to investigate for Isomucronulatol 7-O-glucoside.

Experimental Protocols

Anti-inflammatory Activity: Inhibition of Pro-inflammatory Cytokines and Mediators in Macrophages

This protocol details an in vitro assay to measure the anti-inflammatory effects of Isomucronulatol 7-O-glucoside by quantifying its ability to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Workflow for Anti-inflammatory Assay

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 9. li01.tci-thaijo.org [li01.tci-thaijo.org]

Application Notes and Protocols: Isomucronulatol 7-O-glucoside Solubility Profile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility of Isomucronulatol 7-O-glucoside in various solvents, detailed protocols for solubility determination, and insights into its biological activity. This information is intended to support researchers in designing and conducting experiments, developing formulations, and exploring the therapeutic potential of this natural compound.

Compound Information

• Compound Name: Isomucronulatol 7-O-glucoside

• CAS Number: 136087-29-1[1]

• Molecular Formula: C₂₃H₂₈O₁₀[1]

• Molecular Weight: 464.46 g/mol [1]

• Description: Isomucronulatol 7-O-glucoside is a flavonoid isolated from the roots of Astragalus membranaceus. It has demonstrated potential anti-inflammatory effects.[1][2][3]

Solubility Data

Isomucronulatol 7-O-glucoside exhibits varying solubility in common laboratory solvents. The following table summarizes the available quantitative and qualitative solubility data.

Solvent	Solubility	Concentration (Molarity)	Method	Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL[2]	215.30 mM[2]	Experimental	Ultrasonic treatment is recommended to aid dissolution.[2][4] Hygroscopic DMSO can significantly impact solubility; using a newly opened bottle is advised.[2]
Dimethyl Sulfoxide (DMSO)	45 mg/mL[4]	96.89 mM[4]	Experimental	Sonication is recommended.[4]
Methanol	Soluble	Not Reported	Qualitative	[5][6]
Ethanol	Soluble	Not Reported	Qualitative	[5][6]
Pyridine	Soluble	Not Reported	Qualitative	[5][6]
Water	No Data Available	No Data Available	-	[7]

Experimental Protocols

Protocol for Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of Isomucronulatol 7-O-glucoside in DMSO for use in various in vitro and in vivo studies.

Materials:

• Isomucronulatol 7-O-glucoside (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Ultrasonic bath

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh the desired amount of Isomucronulatol 7-O-glucoside powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the target concentration (e.g., for a 100 mg/mL stock solution, add 1 mL of DMSO to 100 mg of the compound).

• Vortex the mixture thoroughly for 1-2 minutes.

• If the compound is not fully dissolved, place the tube in an ultrasonic bath and sonicate until the solution is clear. Gentle heating may also be applied if necessary.[2]

• Once dissolved, the stock solution can be stored at -20°C for up to one month or at -80°C for up to six months. It is recommended to protect the solution from light.[2]

Protocol for In Vivo Formulation

For animal studies, Isomucronulatol 7-O-glucoside can be formulated using a co-solvent approach to maintain its solubility in an aqueous vehicle.

Example Formulation (as per manufacturer's recommendation):

• 10% DMSO

• 40% PEG300

• 5% Tween-80

• 45% Saline

Procedure:

• Prepare a concentrated stock solution of Isomucronulatol 7-O-glucoside in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add PEG300 to the DMSO solution and mix thoroughly until a clear solution is obtained.

• Add Tween-80 and mix again until the solution is homogeneous.

• Finally, add saline to the mixture and mix to reach the final desired volume. This should result in a clear solution.[2]

Protocol for Determining Thermodynamic Solubility (Shake-Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the thermodynamic solubility of a compound.[8][9]

Materials:

• Isomucronulatol 7-O-glucoside

• Selected solvents (e.g., DMSO, ethanol, water)

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Isomucronulatol 7-O-glucoside to a glass vial containing a known volume of the test solvent. The presence of undissolved solid is crucial.[8]

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or use a magnetic stir bar to agitate the mixture.

  • Incubate at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After incubation, allow the vials to stand to let the excess solid settle.

  • Centrifuge the vials at a high speed to pellet the remaining solid.

• Sample Analysis:

  • Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a validated analytical method, such as HPLC, to determine the concentration of the dissolved compound.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in units such as mg/mL or Molarity.

Visualizations

Experimental Workflow

Caption: Workflow for the shake-flask solubility determination method.

Signaling Pathway

Caption: Inhibition of IL-1β-induced pro-inflammatory mediators by Isomucronulatol 7-O-glucoside.

Biological Activity and Applications

Isomucronulatol 7-O-glucoside has been shown to possess anti-inflammatory properties. In studies using IL-1β-stimulated chondrosarcoma cells, a model for osteoarthritis research, it was found to reduce the expression of several key molecules involved in inflammation and cartilage degradation, including:

• Matrix metalloproteinase 13 (MMP13)

• Cyclooxygenase-2 (COX-2)

• Tumor necrosis factor-alpha (TNF-α)

• Interleukin-1beta (IL-1β)[3][7]

Additionally, it has been reported to exhibit weak inhibitory effects on the production of IL-12 p40 stimulated by lipopolysaccharide (LPS) in vitro.[1][2] These findings suggest that Isomucronulatol 7-O-glucoside may have therapeutic potential in inflammatory conditions such as osteoarthritis.

Safety and Handling

For detailed safety and handling information, please refer to the Safety Data Sheet (SDS) provided by the supplier. General precautions include wearing appropriate personal protective equipment (PPE) such as gloves, lab coat, and safety glasses when handling the compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. www1.udel.edu [www1.udel.edu]
• 3. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 7. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]

Animal Models for Evaluating the Therapeutic Potential of Isomucronulatol 7-O-glucoside

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Isomucronulatol 7-O-glucoside, a flavonoid compound, has demonstrated potential anti-inflammatory and anti-osteoarthritic properties in preliminary in vitro studies. To further investigate its therapeutic efficacy and mechanism of action, appropriate in vivo animal models are essential. This document provides detailed application notes and protocols for established animal models relevant to assessing the anti-inflammatory, anti-osteoarthritic, and antioxidant effects of Isomucronulatol 7-O-glucoside.

Section 1: Animal Models for Anti-Inflammatory Effects

Inflammation is a key pathological component of numerous diseases. The following models are widely used to screen and characterize the anti-inflammatory activity of novel compounds.

Carrageenan-Induced Paw Edema in Rodents

This is a well-established and highly reproducible model of acute inflammation, primarily used for the screening of non-steroidal anti-inflammatory drugs (NSAIDs) and other potential anti-inflammatory agents. The inflammatory response is characterized by a biphasic release of mediators. The early phase (0-2.5 hours) involves the release of histamine, serotonin, and bradykinin, while the late phase (2.5-6 hours) is mediated by prostaglandins, cyclooxygenase (COX), and nitric oxide.

Experimental Protocol:

• Animals: Male Wistar rats (180-200 g) or Swiss albino mice (20-25 g) are typically used. Animals are housed under standard laboratory conditions and fasted overnight before the experiment.

• Groups:

  • Vehicle Control (e.g., saline or 0.5% carboxymethyl cellulose)

  • Isomucronulatol 7-O-glucoside (various doses, e.g., 10, 25, 50 mg/kg)

  • Positive Control (e.g., Indomethacin, 10 mg/kg)

• Procedure:

  • Administer Isomucronulatol 7-O-glucoside, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution in sterile saline into the sub-plantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema using the following formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Quantitative Data Summary from Flavonoid Studies:

Compound	Animal Model	Dose (mg/kg)	Paw Volume/Edema Reduction (%)	Citation
Izalpinin	Rat	10	Statistically significant reduction	[1]
Izalpinin	Rat	20	Statistically significant reduction	[1]
Izalpinin	Rat	40	Statistically significant reduction	[1]
Flavonol derivatives	Rat	-	High anti-inflammatory activity	[2]
Herbal Formula	Rat	0.8 g/kg	Marked inhibitory effect	[3]

Lipopolysaccharide (LPS)-Induced Systemic Inflammation

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of systemic inflammation. This model is used to study the signaling pathways involved in the inflammatory response and to evaluate the efficacy of anti-inflammatory agents in modulating cytokine production.

Experimental Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old) are commonly used.

• Groups:

  • Vehicle Control (e.g., sterile saline)

  • LPS Control (e.g., 1 mg/kg LPS)

  • Isomucronulatol 7-O-glucoside (various doses) + LPS

  • Positive Control (e.g., Dexamethasone) + LPS

• Procedure:

  • Pre-treat animals with Isomucronulatol 7-O-glucoside or vehicle for a specified period (e.g., 1 hour or multiple days).

  • Induce systemic inflammation by intraperitoneal (i.p.) injection of LPS.

  • Collect blood samples at various time points (e.g., 2, 6, 24 hours) post-LPS injection.

  • Euthanize animals and collect tissues (e.g., lung, liver, brain) for further analysis.

• Data Analysis:

  • Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) using ELISA kits.

  • Analyze tissue homogenates for inflammatory markers (e.g., MPO activity, cytokine expression via qPCR or Western blot).

Quantitative Data Summary from Flavonoid Studies:

Compound	Animal Model	Dose (mg/kg)	Effect on Pro-inflammatory Cytokines	Citation
Radix Tetrastigmae Flavonoids	Mouse	40, 80, 160	Dose-dependent decrease in IL-1β, IL-6, IL-12p40, TNF-α	[4]
Luteolin (B72000)	Mouse (in vitro)	-	Inhibition of TNF-α release	[5]
Uvaria alba Butanol Fraction	Mouse (in vitro)	80 ng/mL	Reduction in TNF-α, IL-1β, IL-6 expression	[6][7]
Kaempferol	Mouse	-	Inhibition of IL-1β, IL-6, TNF-α production	[8]
Tectorigenin	Mouse	-	Decreased levels of TNF-α and IL-6	[8]

Signaling Pathway Diagram:

Caption: LPS signaling pathway leading to pro-inflammatory cytokine production.

Section 2: Animal Models for Anti-Osteoarthritic Effects

Osteoarthritis (OA) is a degenerative joint disease characterized by cartilage degradation, synovial inflammation, and subchondral bone changes. The following animal models are widely used to evaluate the efficacy of potential disease-modifying anti-osteoarthritic drugs (DMOADs).

Surgically-Induced Osteoarthritis: Destabilization of the Medial Meniscus (DMM) in Mice

The DMM model is a well-characterized and widely used surgical model that mimics post-traumatic OA. It results in a slowly progressive degeneration of the articular cartilage.

Experimental Protocol:

• Animals: Male C57BL/6 mice (10-12 weeks old) are commonly used.

• Groups:

  • Sham Control (surgery without DMM)

  • DMM + Vehicle

  • DMM + Isomucronulatol 7-O-glucoside (various doses)

  • DMM + Positive Control (e.g., Celecoxib)

• Procedure:

  • Anesthetize the mice and perform a medial parapatellar arthrotomy on the right knee.

  • Transect the medial meniscotibial ligament (MMTL) to destabilize the medial meniscus.

  • Close the joint capsule and skin with sutures.

  • Administer Isomucronulatol 7-O-glucoside or vehicle daily starting from a specified time point (e.g., 1 week post-surgery) for a defined duration (e.g., 8-12 weeks).

• Data Analysis:

  • Histopathology: At the end of the study, harvest the knee joints, fix, decalcify, and embed in paraffin. Section the joints and stain with Safranin O and Fast Green to visualize cartilage proteoglycans. Score cartilage degradation using the Osteoarthritis Research Society International (OARSI) scoring system.

  • Pain Assessment: Evaluate pain-related behaviors such as mechanical allodynia (von Frey test) and weight-bearing distribution.

Quantitative Data Summary from Flavonoid Studies:

Compound	Animal Model	Duration	OARSI Score Reduction	Citation
7,8-dihydroxyflavone	Mouse (DMM)	4 weeks	Significant reduction in tibia score	[9]
7,8-dihydroxyflavone	Mouse (DMM)	8 weeks	Significant reduction in femur and tibia scores	[9]
Gynostemma pentaphyllum Extract	Rat (DMM)	8 weeks	Significant reduction in OARSI score	[10]

Chemically-Induced Osteoarthritis: Monosodium Iodoacetate (MIA) Injection in Rats

The intra-articular injection of MIA, a glycolysis inhibitor, induces chondrocyte death, leading to cartilage degradation and subchondral bone lesions that mimic the pathological changes observed in human OA. This model is also associated with significant pain, making it suitable for evaluating analgesic effects.

Experimental Protocol:

• Animals: Male Wistar or Sprague-Dawley rats (180-220 g) are commonly used.

• Groups:

  • Saline Control (intra-articular injection of saline)

  • MIA + Vehicle

  • MIA + Isomucronulatol 7-O-glucoside (various doses)

  • MIA + Positive Control (e.g., Naproxen, Rofecoxib)

• Procedure:

  • Anesthetize the rats and inject MIA (e.g., 1-2 mg in 50 µL sterile saline) into the intra-articular space of the right knee.

  • Administer Isomucronulatol 7-O-glucoside or vehicle daily, starting before or after MIA injection, for a specified duration (e.g., 14-28 days).

• Data Analysis:

  • Pain Assessment: Measure hind paw weight-bearing distribution using an incapacitance tester at regular intervals.

  • Histopathology: At the end of the study, perform histological analysis of the knee joints as described for the DMM model.

Quantitative Data Summary from Anti-inflammatory Drug Studies:

Compound	Animal Model	Dose	Effect on Weight-Bearing Deficit	Citation
Naproxen	Rat (MIA)	Dose-dependent	Significant decrease	[11]
Rofecoxib	Rat (MIA)	Dose-dependent	Significant decrease	[11]
Clodronate	Rat (MIA)	-	Attenuated in early and late phases	[12]
Diclofenac	Rat (MIA)	-	Ameliorated in early inflammatory phase	[12]

Experimental Workflow Diagram:

Caption: General workflow for evaluating Isomucronulatol 7-O-glucoside in OA models.

Section 3: Assessment of Oxidative Stress Markers

Oxidative stress is implicated in the pathogenesis of both inflammation and osteoarthritis. Evaluating the effect of Isomucronulatol 7-O-glucoside on oxidative stress markers can provide valuable insights into its mechanism of action.

Key Biomarkers and Assays:

• Lipid Peroxidation: Malondialdehyde (MDA) is a common marker of lipid peroxidation and can be measured in plasma, serum, or tissue homogenates using a Thiobarbituric Acid Reactive Substances (TBARS) assay.

• Nitric Oxide (NO): NO levels can be indirectly measured by quantifying its stable metabolites, nitrite (B80452) and nitrate, in biological fluids using the Griess reagent.

• Antioxidant Enzymes: The activity of key antioxidant enzymes such as Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx) can be measured in tissue homogenates using commercially available assay kits.

• Reduced Glutathione (GSH): The levels of GSH, a major intracellular antioxidant, can be quantified in tissue homogenates.

Quantitative Data Summary from Flavonoid Studies:

Compound/Extract	Animal Model	Effect on Oxidative Stress Markers	Citation
Epicatechin	Rodent models of hypertension	Decrease in MDA, GSSG/GSH ratio, nitrotyrosine	[13]
Epigallocatechin-3-gallate (EGCG)	Vitamin E and Se deficient rats	Partial protection, decreased F2-isoprostanes	[14]
Viburnum opulus extract	Rat (carrageenan-induced paw edema)	Improved GSH/GSSG ratio, enhanced CAT activity	[15]

Logical Relationship Diagram:

Caption: Role of oxidative stress in disease and potential intervention points.

Conclusion

The selection of an appropriate animal model is crucial for the preclinical evaluation of Isomucronulatol 7-O-glucoside. The models and protocols described in these application notes provide a robust framework for investigating its anti-inflammatory, anti-osteoarthritic, and antioxidant properties. A comprehensive evaluation using a combination of these models will be instrumental in elucidating the therapeutic potential of Isomucronulatol 7-O-glucoside for the treatment of inflammatory diseases and osteoarthritis.

References

• 1. Anti-Inflammatory Effect of Izalpinin Derived from Chromolaena leivensis: λ-Carrageenan-Induced Paw Edema and In Silico Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of flavonol derivatives on the carrageenin-induced paw edema in the rat and inhibition of cyclooxygenase-1 and 5-lipoxygenase in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Flavonoids from Radix Tetrastigmae improve LPS-induced acute lung injury via the TLR4/MD-2-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of LPS-stimulated pathways in macrophages by the flavonoid luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Attenuation of Lipopolysaccharide-Induced Inflammatory Responses through Inhibition of the NF-κB Pathway and the Increased NRF2 Level by a Flavonol-Enriched n-Butanol Fraction from Uvaria alba - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Anti-inflammatory Nutraceuticals in LPS-induced Mouse Neuroinflammation Model: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Weight bearing as a measure of disease progression and efficacy of anti-inflammatory compounds in a model of monosodium iodoacetate-induced osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Validity evaluation of a rat model of monoiodoacetate-induced osteoarthritis with clinically effective drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Linking biomarkers of oxidative stress and disease with flavonoid consumption: From experimental models to humans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. "Effects of flavonoid antioxidants on oxidative stress in vivo" by Juan Emilio Andrade Laborde [docs.lib.purdue.edu]
• 15. tandfonline.com [tandfonline.com]

Application Note: Investigating the Mechanism of Action of Isomucronulatol 7-O-glucoside

Introduction

Isomucronulatol (B1581719) 7-O-glucoside (IMG) is a flavonoid compound isolated from the roots of Astragalus membranaceus, a plant with a long history of use in traditional medicine.[1][2] Emerging research has highlighted its potential as a therapeutic agent, particularly for its anti-inflammatory and anti-osteoarthritic properties. This document provides a comprehensive overview of the current understanding of IMG's mechanism of action, along with detailed protocols for its investigation.

Mechanism of Action

Current evidence suggests that Isomucronulatol 7-O-glucoside exerts its biological effects primarily through the modulation of key signaling pathways involved in inflammation and cellular homeostasis. The primary mechanism identified is the inhibition of the NF-κB signaling pathway. Additionally, preliminary studies suggest a potential role in the regulation of ferroptosis, an iron-dependent form of programmed cell death.

Anti-inflammatory Activity

In the context of osteoarthritis, a condition characterized by chronic inflammation and cartilage degradation, IMG has been shown to mitigate the inflammatory response. Studies have demonstrated that IMG can reduce the expression of several key inflammatory mediators in IL-1β-stimulated chondrosarcoma cells, including:

• Matrix Metalloproteinase 13 (MMP13)[3][4]

• Cyclooxygenase-2 (COX-2)[3][4]

• Tumor Necrosis Factor-alpha (TNF-α)[3][4]

• Interleukin-1 beta (IL-1β)[3][4]

The reduction in these pro-inflammatory molecules is linked to the inhibition of the NF-κB signaling pathway, as evidenced by the decreased expression of the p65 subunit.[3][4] Furthermore, IMG has demonstrated weak inhibitory effects on the lipopolysaccharide (LPS)-stimulated production of IL-12 p40 in bone marrow-derived dendritic cells.[1][2]

Potential Role in Cancer Therapy

Recent investigations have explored the utility of IMG in combination with other therapeutic agents for the treatment of non-small cell lung cancer (NSCLC). This research points towards a potential mechanism involving the targeting of ferroptosis-related biomarkers, suggesting that IMG may play a role in this regulated cell death pathway.[5] However, the precise molecular interactions of IMG within the ferroptosis pathway require further elucidation.

Data Presentation

The following table summarizes the observed effects of Isomucronulatol 7-O-glucoside on various molecular targets as reported in the literature.

Target Molecule	Cell Type	Stimulus	Observed Effect of IMG	Reference
MMP13	SW1353 Chondrosarcoma	IL-1β	Reduced Expression	[3][4]
COX-2	SW1353 Chondrosarcoma	IL-1β	Reduced Expression	[3][4]
TNF-α	SW1353 Chondrosarcoma	IL-1β	Reduced Expression	[3][4]
IL-1β	SW1353 Chondrosarcoma	IL-1β	Reduced Expression	[3][4]
p65 (NF-κB)	SW1353 Chondrosarcoma	IL-1β	Reduced Expression	[3][4]
IL-12 p40	Bone Marrow-Derived Dendritic Cells	LPS	Weak Inhibition of Production	[1][2]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments to investigate the mechanism of action of Isomucronulatol 7-O-glucoside.

Protocol 1: In Vitro Anti-inflammatory Activity in Chondrocytes

Objective: To determine the effect of IMG on the expression of pro-inflammatory and catabolic genes in IL-1β-stimulated chondrocytes.

Materials:

• SW1353 human chondrosarcoma cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Recombinant Human IL-1β

• Isomucronulatol 7-O-glucoside (IMG)

• TRIzol reagent

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for MMP13, COX2, TNF-α, IL-1β, and GAPDH

• Western blot reagents and antibodies for MMP13, COX-2, and β-actin

• ELISA kits for TNF-α and IL-1β

Procedure:

• Cell Culture: Culture SW1353 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Seed cells in appropriate plates. Once confluent, pre-treat the cells with varying concentrations of IMG for 2 hours. Subsequently, stimulate the cells with 10 ng/mL of IL-1β for 24 hours.

• RNA Isolation and RT-qPCR: Isolate total RNA using TRIzol reagent. Synthesize cDNA and perform quantitative real-time PCR (qPCR) to measure the mRNA expression levels of MMP13, COX2, TNF-α, and IL-1β. Normalize the expression to the housekeeping gene GAPDH.

• Western Blot Analysis: Lyse the cells and determine protein concentration. Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against MMP13 and COX-2. Use β-actin as a loading control.

• ELISA: Measure the concentration of secreted TNF-α and IL-1β in the cell culture supernatants using specific ELISA kits according to the manufacturer's instructions.

Protocol 2: Investigation of NF-κB Pathway Inhibition

Objective: To determine if IMG inhibits the NF-κB pathway in IL-1β-stimulated chondrocytes.

Materials:

• SW1353 cells and culture reagents

• Recombinant Human IL-1β

• Isomucronulatol 7-O-glucoside (IMG)

• Nuclear and cytoplasmic extraction kit

• Western blot reagents and antibodies for p65, IκBα, phospho-IκBα, Lamin B1, and β-actin

Procedure:

• Cell Culture and Treatment: Culture and treat SW1353 cells with IMG and IL-1β as described in Protocol 1.

• Subcellular Fractionation: At various time points post-stimulation, harvest the cells and separate the nuclear and cytoplasmic fractions using a commercial kit.

• Western Blot Analysis: Perform Western blotting on both the nuclear and cytoplasmic fractions. Probe the nuclear fraction with an antibody against p65 to assess its nuclear translocation. Use Lamin B1 as a nuclear marker. Probe the cytoplasmic fraction with antibodies against IκBα and phospho-IκBα to assess the degradation and phosphorylation of the inhibitory subunit. Use β-actin as a cytoplasmic loading control.

Visualizations

Caption: Proposed mechanism of Isomucronulatol 7-O-glucoside in the NF-κB signaling pathway.

Caption: Experimental workflow for investigating the anti-inflammatory effects of IMG.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The combination therapy of isomucronulatol 7-O-beta-glucoside (IMG) and CEP-9722 targeting ferroptosis-related biomarkers in non-small cell lung cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isomucronulatol 7-O-glucoside Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Isomucronulatol 7-O-glucoside extraction from its primary source, Astragalus membranaceus (Radix Astragali).

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and what is its primary source?

A1: Isomucronulatol 7-O-glucoside is an isoflavonoid, a type of flavonoid, that has been isolated from the roots of Astragalus membranaceus. This plant, also known as Radix Astragali, is a staple in traditional Chinese medicine.

Q2: Which solvents are most effective for extracting Isomucronulatol 7-O-glucoside?

A2: As a flavonoid glycoside, Isomucronulatol 7-O-glucoside is a polar molecule. Therefore, polar solvents are most effective for its extraction. Aqueous mixtures of ethanol (B145695) or methanol (B129727) are commonly used. For total flavonoids from Astragalus, 70% ethanol has been identified as an optimal solvent concentration.[1]

Q3: What are the most common methods for extracting flavonoids from Astragalus membranaceus?

A3: Common extraction techniques include ethanol reflux, ultrasound-assisted extraction (UAE), and microwave-assisted extraction (MAE).[1] UAE is often favored as it can enhance extraction efficiency in a shorter time and at lower temperatures, which helps to prevent the degradation of thermosensitive compounds.[2]

Q4: How can I purify the crude extract to isolate Isomucronulatol 7-O-glucoside?

A4: Following initial solvent extraction, purification can be achieved through various chromatographic techniques. A common approach involves preliminary purification using resin chromatography followed by high-speed counter-current chromatography (HSCCC) to isolate specific flavonoid glycosides.[3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Target Compound	Inappropriate Solvent Polarity: The solvent may be too non-polar to effectively extract the polar glucoside.	Switch to a more polar solvent system. Aqueous ethanol (70-75%) or methanol are good starting points.[1][2] The polarity of the solvent significantly influences the extraction yield of flavonoids.[5]
Insufficient Extraction Time or Temperature: The compound may not have had enough time to diffuse from the plant matrix into the solvent.	Optimize the extraction time and temperature. For ultrasound-assisted extraction of flavonoids from Astragalus, optimal conditions have been found to be around 35-55 minutes at 50-58°C.[2][6] For ethanol reflux, extractions are typically run for 60 minutes and repeated.[1]
Improper Plant Material Preparation: Large particle size of the plant material can limit solvent penetration.	Ensure the Astragalus root is dried and finely ground to increase the surface area available for extraction.
High Levels of Impurities in Extract	Non-selective Extraction Solvent: The solvent may be co-extracting a wide range of other compounds.	Employ a multi-step extraction or a purification step. After the initial extraction, consider a liquid-liquid partitioning step. For instance, you can dissolve the crude extract in water and wash with a non-polar solvent like hexane (B92381) to remove lipids and other non-polar impurities.
Extraction of Gums and Polysaccharides: Using highly aqueous solvents can lead to the co-extraction of water-soluble polysaccharides.	Precipitate polysaccharides by adding a high concentration of ethanol to the aqueous extract and removing the precipitate by centrifugation.
Compound Degradation	Excessive Heat: High temperatures during extraction or solvent evaporation can lead to the degradation of flavonoid glycosides.	Utilize extraction methods that operate at lower temperatures, such as ultrasound-assisted extraction.[2] When evaporating the solvent, use a rotary evaporator under reduced pressure to keep the temperature low.
Enzymatic Degradation: Endogenous enzymes in the plant material may degrade the target compound once the cells are lysed.	Blanching the plant material with steam or hot solvent prior to extraction can help to denature these enzymes.
Emulsion Formation During Liquid-Liquid Partitioning	Presence of Surfactant-like Molecules: Natural products often contain compounds that can act as emulsifiers.	To break emulsions, you can try adding a brine solution (saturated NaCl) to increase the ionic strength of the aqueous phase, or gently centrifuge the mixture.[7] Gentle swirling instead of vigorous shaking can also prevent emulsion formation.[7]

Quantitative Data on Extraction Parameters

The following table summarizes optimized parameters for the extraction of total flavonoids from Astragalus membranaceus, which can be used as a starting point for optimizing Isomucronulatol 7-O-glucoside extraction.

Parameter	Ultrasound-Assisted Extraction (UAE)	Ethanol Reflux Extraction	Source
Solvent	75% Ethanol	70% Ethanol	[1][2]
Liquid-to-Solid Ratio	40 mL/g	10:1 (v/w)	[1][2]
Temperature	58°C	Boiling point of solvent	[2]
Time	35 minutes	60 minutes (repeated twice)	[1][2]
Yield (Total Flavonoids)	~22.03 mg/g	Not specified	[2]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Isomucronulatol 7-O-glucoside

This protocol is a generalized method based on optimized conditions for total flavonoid extraction from Astragalus membranaceus.[2]

• Preparation of Plant Material:

  • Obtain dried roots of Astragalus membranaceus.

  • Grind the roots into a fine powder (e.g., 40-60 mesh).

  • Dry the powder in an oven at 60°C to a constant weight to remove residual moisture.

• Extraction:

  • Weigh 10 g of the dried Astragalus powder and place it in a 500 mL flask.

  • Add 400 mL of 75% aqueous ethanol to achieve a liquid-to-solid ratio of 40:1 (v/w).

  • Place the flask in an ultrasonic bath with temperature control.

  • Set the temperature to 58°C and sonicate for 35 minutes.

• Filtration and Concentration:

  • After extraction, cool the mixture to room temperature.

  • Filter the extract through Whatman No. 1 filter paper to separate the solid residue.

  • Wash the residue with a small amount of 75% ethanol to ensure complete recovery of the extract.

  • Combine the filtrates and concentrate the solvent using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

• Purification (General Approach):

  • The crude extract can be further purified by dissolving it in water and passing it through a macroporous resin column.

  • Wash the column with water to remove sugars and other highly polar impurities.

  • Elute the flavonoid glycosides with an increasing gradient of ethanol (e.g., 30%, 50%, 70% ethanol).

  • Collect the fractions and analyze them by HPLC to identify those containing Isomucronulatol 7-O-glucoside.

  • Pool the relevant fractions and further purify using techniques like High-Speed Counter-Current Chromatography (HSCCC) for high-purity isolation.[3]

Visualizations

Caption: Workflow for the extraction and purification of Isomucronulatol 7-O-glucoside.

References

• 1. Advances in Chemical Composition, Extraction Techniques, Analytical Methods, and Biological Activity of Astragali Radix - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ultrasound-assisted extraction, optimization, isolation, and antioxidant activity analysis of flavonoids from Astragalus membranaceus stems and leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and purification of flavonoid glucosides from Radix Astragali by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Overcoming Isomucronulatol 7-O-glucoside solubility issues in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Isomucronulatol 7-O-glucoside in various experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and what are its common research applications?

Isomucronulatol 7-O-glucoside is a flavonoid compound, specifically an isoflavanone (B1217009) glycoside, isolated from plants such as Astragalus membranaceus.[1][2] It is investigated for its potential therapeutic properties, including anti-inflammatory and anti-osteoarthritic effects.[1][3] Common research applications involve in vitro cell-based assays to explore its biological activities and mechanisms of action.[4][5]

Q2: In which solvents is Isomucronulatol 7-O-glucoside soluble?

Isomucronulatol 7-O-glucoside is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), methanol, ethanol, and pyridine.[3][6] One supplier reports a high solubility in DMSO of 100 mg/mL (215.30 mM), which may require sonication to fully dissolve.[1]

Q3: I am observing precipitation of Isomucronulatol 7-O-glucoside when I add it to my aqueous assay buffer or cell culture medium. What is causing this?

This is a common issue due to the poor aqueous solubility of many flavonoids, including Isomucronulatol 7-O-glucoside. While it dissolves well in a concentrated organic solvent stock solution (like DMSO), diluting this stock into an aqueous environment can cause the compound to precipitate out if its solubility limit in the final aqueous solution is exceeded. The final concentration of the organic solvent may not be sufficient to keep the compound dissolved.

Q4: What is the maximum recommended concentration of DMSO for cell-based assays?

To minimize solvent-induced cytotoxicity, the final concentration of DMSO in cell culture medium should be kept as low as possible. A general guideline is to not exceed 0.5% to 1% DMSO.[7] However, the sensitivity to DMSO can be cell-line specific.[8][9] It is highly recommended to perform a vehicle control experiment to assess the effect of the DMSO concentration on your specific cell line's viability and function.[10][11] Many researchers aim for a final DMSO concentration of 0.1% or lower.[8][9]

Troubleshooting Guide: Overcoming Solubility Issues

This guide provides systematic approaches to address solubility problems with Isomucronulatol 7-O-glucoside in your experiments.

Issue 1: Compound precipitates upon dilution in aqueous buffer/media.

Solution 1: Optimize the Stock Solution and Dilution Method

• Use a high-concentration stock: Prepare a high-concentration stock solution in 100% DMSO. A stock of 10-20 mM is common.

• Step-wise dilution: Instead of adding the DMSO stock directly to a large volume of aqueous buffer, perform serial dilutions in your buffer or media. This gradual decrease in solvent concentration can sometimes prevent immediate precipitation.

• Vortexing during dilution: When adding the stock solution to the aqueous buffer, ensure rapid and thorough mixing by vortexing or stirring to quickly disperse the compound.

Solution 2: Employ Co-solvents

For less sensitive assays, or if your cells tolerate it, a slightly higher percentage of a co-solvent can be used.

• Ethanol: Can be used as a co-solvent with DMSO. However, its final concentration should also be carefully controlled and tested for effects on the assay.

• PEG300 and Tween-80: These are non-ionic surfactants and polymers that can improve solubility. A formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been reported to solubilize Isomucronulatol 7-O-glucoside at ≥ 2.5 mg/mL.[1]

Solution 3: Utilize Solubility Enhancers

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate poorly soluble compounds, increasing their aqueous solubility.[12][13][14] Beta-cyclodextrins (β-CDs) and their derivatives like Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used.[12][15] A formulation of 10% DMSO and 90% (20% SBE-β-CD in saline) has been shown to be effective for Isomucronulatol 7-O-glucoside.[1]

Issue 2: Need to prepare a higher concentration of Isomucronulatol 7-O-glucoside in aqueous solution.

If the final desired concentration in your assay is still leading to precipitation even with the above methods, consider the following advanced strategies.

Solution 1: Preparation of a Cyclodextrin (B1172386) Inclusion Complex

This protocol involves pre-complexing Isomucronulatol 7-O-glucoside with a cyclodextrin before adding it to your assay.

Solution 2: Lipid-Based Formulations

For certain applications, particularly for in vivo studies, lipid-based formulations can be employed. A formulation using 10% DMSO and 90% Corn Oil has been reported to dissolve Isomucronulatol 7-O-glucoside at ≥ 2.5 mg/mL.[1]

Data Presentation

Table 1: Solubility of Isomucronulatol 7-O-glucoside in Common Solvents

Solvent	Reported Solubility	Notes
DMSO	100 mg/mL (215.30 mM)[1]	May require sonication.
Methanol	Soluble[3][6]	Quantitative data not specified.
Ethanol	Soluble[3][6]	Quantitative data not specified.
Pyridine	Soluble[3][6]	Quantitative data not specified.

Table 2: Example Formulations for Enhanced Aqueous Solubility

Formulation Components	Achievable Concentration	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.38 mM)	[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.38 mM)	[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.38 mM)	[1]

Experimental Protocols

Protocol 1: Preparation of Isomucronulatol 7-O-glucoside Stock Solution

• Weigh the desired amount of Isomucronulatol 7-O-glucoside powder in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% cell culture grade DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Vortex the solution vigorously.

• If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15 minutes, or until the solution is clear.[1]

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparing Working Solutions for Cell-Based Assays

• Thaw an aliquot of the Isomucronulatol 7-O-glucoside DMSO stock solution at room temperature.

• Perform serial dilutions of the stock solution in your cell culture medium or assay buffer to achieve the final desired concentrations.

• During each dilution step, add the small volume of the more concentrated solution to the larger volume of the diluent and immediately vortex or pipette up and down to ensure rapid mixing.

• Visually inspect the final working solutions for any signs of precipitation before adding them to your cells.

• Important: Prepare a vehicle control with the same final concentration of DMSO (and any other co-solvents) as your highest treatment concentration.

Visualizations

Caption: Troubleshooting workflow for Isomucronulatol 7-O-glucoside solubility.

Caption: Anti-inflammatory signaling pathways modulated by Isomucronulatol 7-O-glucoside.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isomucronulatol 7-O-glucoside | CAS:94367-43-8 | Manufacturer ChemFaces [chemfaces.com]
• 4. Kaempferol 7-O-β-D-glucoside isolated from the leaves of Cudrania tricuspidata inhibits LPS-induced expression of pro-inflammatory mediators through inactivation of NF-κB, AP-1, and JAK-STAT in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro and In Vivo Studies Reveal that Hesperetin-7- O-glucoside, a Naturally Occurring Monoglucoside, Exhibits Strong Anti-inflammatory Capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 7. lifetein.com [lifetein.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 11. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 12. scispace.com [scispace.com]
• 13. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 14. touroscholar.touro.edu [touroscholar.touro.edu]
• 15. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Stability of Isomucronulatol 7-O-glucoside in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the use of Isomucronulatol 7-O-glucoside in cell culture experiments, with a focus on its stability.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside?

Isomucronulatol 7-O-glucoside is a flavonoid compound isolated from the roots of Astragalus membranaceus[1]. It is classified as an isoflavonoid[2]. Research has indicated its potential anti-inflammatory and anti-osteoarthritic properties[1][3].

Q2: What are the known biological activities and signaling pathways affected by Isomucronulatol 7-O-glucoside?

Isomucronulatol 7-O-glucoside has been shown to exhibit anti-osteoarthritic effects by reducing the expression of osteoarthritis-related molecules, including matrix metalloproteinase 13 (MMP13), cyclooxygenase-1/2 (COX1/2), tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and the p65 subunit of NF-κB in IL-1β-stimulated chondrosarcoma cells[3]. This suggests that its mechanism of action may involve the modulation of inflammatory signaling pathways. While direct and comprehensive studies on its signaling pathways are limited, related flavonoid glucosides have been shown to inhibit pathways such as NF-κB, AP-1, and JAK-STAT[4].

Q3: How should I prepare and store Isomucronulatol 7-O-glucoside for cell culture experiments?

For stock solutions, Isomucronulatol 7-O-glucoside can be dissolved in solvents such as DMSO, pyridine, methanol, or ethanol[3]. It is recommended to store stock solutions at -20°C for up to one month or at -80°C for up to six months, protected from light[1]. For cell culture experiments, the final concentration of the solvent (e.g., DMSO) should be kept low (typically ≤0.5% v/v) to avoid solvent-induced cytotoxicity[5]. Always include a vehicle control (media with the same final solvent concentration) in your experiments[5].

Q4: Is there any data on the stability of Isomucronulatol 7-O-glucoside in cell culture media?

Currently, there is a lack of specific published quantitative data on the stability of Isomucronulatol 7-O-glucoside in various cell culture media. The stability of a compound in culture media can be influenced by factors such as pH, temperature, and interactions with media components[6]. Therefore, it is highly recommended to perform a stability study under your specific experimental conditions.

Troubleshooting Guides

Issue: I am observing unexpected or inconsistent results in my cell-based assays.

• Possible Cause: The compound may be unstable in your cell culture medium, leading to a decrease in the effective concentration over the course of the experiment.

• Recommended Solution: Perform a stability assessment of Isomucronulatol 7-O-glucoside in your specific cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum at 37°C over the duration of your experiment. Analyze samples at various time points using HPLC or LC-MS to quantify the amount of intact compound remaining[5][7]. If the compound is found to be unstable, consider replenishing it by changing the medium at regular intervals[5].

Issue: I see a precipitate in my culture wells after adding the compound.

• Possible Cause 1: Compound concentration exceeds its solubility limit in the culture medium.

  • Recommended Solution: Determine the maximum soluble concentration of Isomucronulatol 7-O-glucoside in your specific culture medium. Avoid using concentrations that exceed this limit[5].

• Possible Cause 2: "Solvent shock" from rapid dilution of the concentrated stock solution.

  • Recommended Solution: Prepare intermediate dilutions of your concentrated stock solution in pre-warmed culture medium before the final dilution into the cell culture plate[5].

• Possible Cause 3: Interaction with serum proteins.

  • Recommended Solution: If your experimental design allows, try reducing the serum concentration. Alternatively, pre-incubate the compound in a small volume of serum before diluting it into the rest of the medium[5].

Experimental Protocols

Protocol 1: Assessment of Isomucronulatol 7-O-glucoside Stability in Cell Culture Media

This protocol outlines a method to determine the chemical stability of Isomucronulatol 7-O-glucoside under standard cell culture conditions.

Materials:

• Isomucronulatol 7-O-glucoside

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or vials

• 37°C, 5% CO2 incubator

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system

Methodology:

• Preparation of Test Solution: Prepare a solution of Isomucronulatol 7-O-glucoside in pre-warmed (37°C) complete cell culture medium at the desired final concentration (e.g., 10 µM)[7].

• Incubation: Aliquot the solution into sterile tubes, one for each time point to be tested (e.g., 0, 2, 4, 8, 24, 48 hours)[5]. Place the tubes in a 37°C, 5% CO2 incubator[5].

• Sample Collection: At each designated time point, remove one tube. The t=0 sample should be processed immediately after preparation[5].

• Sample Processing: To stop further degradation, either freeze the sample at -80°C or immediately precipitate proteins by adding an equal volume of cold acetonitrile[7]. Centrifuge the samples to pellet the precipitated proteins[7].

• Analysis: Transfer the supernatant to an HPLC vial and analyze using a validated HPLC or LC-MS method to quantify the peak area of the parent compound[7].

• Data Calculation: Calculate the percentage of Isomucronulatol 7-O-glucoside remaining at each time point relative to the amount present in the t=0 sample[5].

Data Presentation

Table 1: Hypothetical Stability of Isomucronulatol 7-O-glucoside (10 µM) in DMEM with 10% FBS at 37°C

Time (hours)	Percent Remaining (Mean ± SD)	Half-life (t1/2) (hours)
0	100 ± 0	-
2	95.2 ± 2.1	~40
4	90.5 ± 3.5	~40
8	81.3 ± 4.2	~40
24	55.1 ± 5.8	~40
48	30.4 ± 6.3	~40

Note: This table presents hypothetical data for illustrative purposes. Actual stability will depend on specific experimental conditions.

Visualizations

Experimental workflow for stability assessment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 7,2'-Dihydroxy-3',4'-dimethoxyisoflavane-7-O-glucoside | C23H28O10 | CID 125142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isomucronulatol 7-O-glucoside | CAS:94367-43-8 | Manufacturer ChemFaces [chemfaces.com]
• 4. Kaempferol 7-O-β-D-glucoside isolated from the leaves of Cudrania tricuspidata inhibits LPS-induced expression of pro-inflammatory mediators through inactivation of NF-κB, AP-1, and JAK-STAT in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Preventing degradation of Isomucronulatol 7-O-glucoside during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Isomucronulatol 7-O-glucoside during storage and experimentation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of Isomucronulatol 7-O-glucoside.

Issue	Potential Causes	Recommended Solutions
Unexpectedly low bioactivity in assays	1. Degradation due to improper storage: Exposure to light, elevated temperatures, or inappropriate pH can lead to the breakdown of the compound. 2. Multiple freeze-thaw cycles: Repeated freezing and thawing of stock solutions can cause degradation. 3. Incorrect solvent preparation: The compound may not be fully dissolved, leading to an inaccurate concentration.	1. Verify storage conditions: Ensure the compound is stored at the recommended temperature and protected from light.[1][2] 2. Aliquot stock solutions: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. 3. Ensure complete dissolution: If precipitation is observed, gentle warming or sonication can aid in dissolution.[1]
Change in physical appearance (e.g., color change, precipitation)	1. Degradation: Chemical changes in the molecule can alter its appearance. 2. Contamination: Introduction of impurities or microbial growth. 3. Solvent evaporation: Can lead to increased concentration and precipitation.	1. Discard the sample: If degradation is suspected, it is best to use a fresh sample. 2. Use sterile techniques: When preparing solutions, work in a sterile environment to prevent contamination. 3. Ensure proper sealing: Tightly seal vials and containers to prevent solvent evaporation.
Inconsistent experimental results	1. Variability in sample integrity: Degradation may be occurring inconsistently across different samples. 2. Inaccurate solution concentration: Due to incomplete dissolution or degradation.	1. Implement standardized storage protocols: Ensure all samples are stored under the same optimal conditions. 2. Prepare fresh solutions: For critical experiments, it is advisable to prepare solutions fresh from a properly stored solid sample.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid Isomucronulatol 7-O-glucoside?

For long-term storage, solid Isomucronulatol 7-O-glucoside should be stored at 4°C and protected from light.[3]

Q2: How should I store stock solutions of Isomucronulatol 7-O-glucoside?

Stock solutions should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles. For short-term storage (up to 1 month), -20°C is recommended. For long-term storage (up to 6 months), -80°C is ideal.[1][4] All solutions should be protected from light.

Q3: What solvents are recommended for dissolving Isomucronulatol 7-O-glucoside?

Isomucronulatol 7-O-glucoside is soluble in DMSO, pyridine, methanol, and ethanol.[5][6] For cell-based assays, DMSO is a common choice.

Q4: What are the signs of degradation?

Signs of degradation can include a change in the color or physical appearance of the solid or solution, as well as a decrease in its biological activity. If degradation is suspected, it is recommended to use a fresh sample.

Q5: What factors can accelerate the degradation of Isomucronulatol 7-O-glucoside?

Several factors can accelerate degradation, including:

• Exposure to light: Flavonoids can be sensitive to light.[7]

• Elevated temperatures: Higher temperatures can increase the rate of chemical degradation.[8]

• Extreme pH: Both acidic and alkaline conditions can affect the stability of flavonoid glycosides.[8]

• Presence of oxidizing agents: Strong oxidizing agents can lead to decomposition.[2]

• Presence of certain metals: Metal ions can catalyze degradation reactions.

Experimental Protocols

Protocol for Preparing a Stock Solution

This protocol provides a general method for preparing a stock solution of Isomucronulatol 7-O-glucoside.

• Weigh the Compound: Accurately weigh the desired amount of solid Isomucronulatol 7-O-glucoside in a sterile microcentrifuge tube.

• Add Solvent: Add the appropriate volume of the chosen solvent (e.g., DMSO) to achieve the desired concentration.

• Dissolve: Vortex the tube until the compound is completely dissolved. If necessary, gentle warming or sonication can be used to aid dissolution.[1]

• Aliquot: Dispense the stock solution into single-use, light-protecting microcentrifuge tubes.

• Store: Store the aliquots at the recommended temperature (-20°C for short-term or -80°C for long-term storage).[1][4]

Visualizations

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues with Isomucronulatol 7-O-glucoside.

General Factors Affecting Flavonoid Glycoside Stability

Caption: Key environmental factors that can lead to the degradation of Isomucronulatol 7-O-glucoside.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemfaces.com [chemfaces.com]
• 3. dev.usbio.net [dev.usbio.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 6. Isomucronulatol 7-O-glucoside | CAS:94367-43-8 | Manufacturer ChemFaces [chemfaces.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Isomucronulatol 7-O-glucoside Delivery in Cellular Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the successful application of Isomucronulatol 7-O-glucoside in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and what are its known biological activities?

A1: Isomucronulatol 7-O-glucoside is a flavonoid isolated from the roots of Astragalus membranaceus.[1] It is recognized for its potential anti-inflammatory effects, exhibiting weak inhibitory effects on the production of IL-12 p40 stimulated by lipopolysaccharide (LPS) in vitro.[1]

Q2: I am having trouble dissolving Isomucronulatol 7-O-glucoside for my cell culture experiments. What is the recommended solvent?

A2: Isomucronulatol 7-O-glucoside has limited solubility in aqueous solutions. The recommended solvent for creating a stock solution is Dimethyl Sulfoxide (DMSO).[2] It is advisable to prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in your cell culture medium.

Q3: My compound precipitates when I add it to the cell culture medium. How can I prevent this?

A3: Precipitation, or "crashing out," is a common issue with hydrophobic compounds like Isomucronulatol 7-O-glucoside when a concentrated DMSO stock is diluted into an aqueous medium.[2][3] This is often due to "solvent shock".[3] To prevent this, pre-warm your cell culture medium to 37°C and add the DMSO stock solution dropwise while gently vortexing or swirling the medium to ensure rapid and uniform dispersion.[2][3]

Q4: What is a safe final concentration of DMSO for my cell culture?

A4: The tolerance to DMSO varies between cell lines. However, it is generally recommended to keep the final concentration of DMSO in the cell culture medium below 0.5%, and ideally at or below 0.1%, to minimize solvent-induced cytotoxicity.[4][5] Always include a vehicle control (medium with the same final concentration of DMSO without the compound) in your experiments.

Q5: What are the main challenges in delivering Isomucronulatol 7-O-glucoside to cells?

A5: Like many flavonoid glycosides, Isomucronulatol 7-O-glucoside may have lower cellular permeability compared to its aglycone form (Isomucronulatol). The sugar moiety increases hydrophilicity, which can hinder passive diffusion across the cell membrane. The cellular uptake of some flavonoid glycosides can be mediated by glucose transporters, such as SGLT1.[6]

Q6: How can I enhance the cellular uptake of Isomucronulatol 7-O-glucoside?

A6: Several strategies can be employed to enhance the cellular delivery of flavonoid glycosides. These include the use of advanced drug delivery systems like lipid-based nanoparticles or liposomes, which can encapsulate the compound and facilitate its entry into cells.[7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental use of Isomucronulatol 7-O-glucoside.

Problem	Potential Cause	Recommended Solution
Low or no biological activity observed.	Poor cellular uptake: The compound may not be efficiently entering the cells. Degradation of the compound: Flavonoids can be unstable in cell culture media over long incubation periods.	Optimize delivery: Consider using a nanoparticle-based delivery system. Increase concentration: Titrate the concentration of Isomucronulatol 7-O-glucoside to determine the optimal effective dose. Reduce incubation time: Perform time-course experiments to find the shortest effective incubation time. Check stability: Assess the stability of the compound in your specific cell culture medium over the experimental duration.
High cellular toxicity observed at expected therapeutic concentrations.	Solvent toxicity: The final DMSO concentration may be too high for your cell line. Compound-induced cytotoxicity: The compound itself may be toxic at the tested concentrations.	Reduce DMSO concentration: Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.1%). Perform a dose-response curve: Determine the cytotoxic concentration 50 (CC50) of Isomucronulatol 7-O-glucoside for your specific cell line using a cytotoxicity assay (e.g., MTT or CCK8).[8]
Inconsistent results between experiments.	Precipitation of the compound: Inconsistent dissolution or precipitation can lead to variable effective concentrations. Variability in cell health: Differences in cell passage number, confluency, or overall health can affect experimental outcomes.	Standardize compound preparation: Follow a strict, reproducible protocol for dissolving and diluting the compound. Visually inspect for precipitation before each use. Maintain consistent cell culture practices: Use cells within a defined passage number range and ensure consistent seeding densities and confluency at the time of treatment.

Experimental Protocols

Preparation of Isomucronulatol 7-O-glucoside Stock and Working Solutions

This protocol details the preparation of a stock solution in DMSO and subsequent dilution into cell culture medium.

Materials:

• Isomucronulatol 7-O-glucoside powder

• Anhydrous, sterile DMSO

• Sterile, pre-warmed (37°C) complete cell culture medium

• Sterile microcentrifuge tubes or conical tubes

Procedure:

• Stock Solution Preparation (e.g., 10 mM):

  • Under sterile conditions, weigh the appropriate amount of Isomucronulatol 7-O-glucoside powder and transfer it to a sterile vial.

  • Add the calculated volume of sterile DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly until the powder is completely dissolved. If necessary, brief sonication can be used to aid dissolution.[2]

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[1]

• Working Solution Preparation (e.g., 10 µM):

  • Pre-warm the complete cell culture medium to 37°C.

  • In a sterile tube, add the required volume of pre-warmed medium.

  • While gently vortexing or swirling the medium, add the calculated volume of the 10 mM stock solution dropwise to achieve the final desired concentration (e.g., for a 1:1000 dilution to get 10 µM, add 10 µL of 10 mM stock to 10 mL of medium).[3]

  • Invert the tube several times to ensure homogeneity.

  • Visually inspect the working solution for any signs of precipitation before adding it to the cells.

Cellular Viability Assessment using MTT Assay

This protocol is for determining the cytotoxic effects of Isomucronulatol 7-O-glucoside.

Materials:

• Cells of interest

• 96-well cell culture plates

• Isomucronulatol 7-O-glucoside working solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Remove the medium and treat the cells with various concentrations of Isomucronulatol 7-O-glucoside (e.g., 0, 1, 5, 10, 25, 50, 100 µM) in fresh medium. Include a vehicle control (DMSO at the highest final concentration used).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Cellular Uptake Analysis by Fluorescence Microscopy

This protocol provides a general method to visualize the cellular uptake of flavonoids, which often exhibit autofluorescence.

Materials:

• Cells of interest

• Glass-bottom cell culture dishes or chamber slides

• Isomucronulatol 7-O-glucoside working solution

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixing (optional)

• DAPI for nuclear staining (optional)

• Fluorescence microscope

Procedure:

• Seed cells on glass-bottom dishes or chamber slides and allow them to adhere.

• Treat the cells with the desired concentration of Isomucronulatol 7-O-glucoside for a specific time.

• Wash the cells three times with PBS to remove the extracellular compound.

• (Optional) Fix the cells with 4% PFA for 15 minutes at room temperature, followed by washing with PBS.

• (Optional) Stain the nuclei with DAPI.

• Image the cells using a fluorescence microscope with appropriate filter sets for flavonoids (typically excitation around 488 nm and emission in the green spectrum).

Potential Signaling Pathways

Isomucronulatol 7-O-glucoside, as a flavonoid with anti-inflammatory properties, may exert its effects through the modulation of key inflammatory signaling pathways such as NF-κB and PI3K/Akt.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[9] Its inhibition is a common mechanism for the anti-inflammatory effects of flavonoids.

Caption: Putative inhibition of the NF-κB signaling pathway by Isomucronulatol 7-O-glucoside.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is crucial for cell survival and proliferation, and its modulation can impact inflammatory responses. Flavonoids have been shown to modulate this pathway.

Caption: Potential modulation of the PI3K/Akt signaling pathway by Isomucronulatol 7-O-glucoside.

Experimental Workflow for Optimizing Delivery

A logical workflow is essential for systematically optimizing the delivery of Isomucronulatol 7-O-glucoside.

Caption: A streamlined workflow for optimizing Isomucronulatol 7-O-glucoside delivery in cellular models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Antioxidant Activity of Cyanidin-3-O-Glucoside and Verbascoside in an in Vitro Model of Diabetic Retinopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell Culture Academy [procellsystem.com]
• 7. Inhibition of NF-κB signaling pathway induces apoptosis and suppresses proliferation and angiogenesis of human fibroblast-like synovial cells in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Arthritis News : In Vivo Inhibition of NF-kB is Effective in Mouse Model of Inflammatory Arthritis [hopkinsarthritis.org]
• 9. Flavonoids as Promising Akt1 Inhibitors in Cancer Medicine: Insights From Molecular Docking, Dynamics, DFT Calculations, and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low bioactivity of Isomucronulatol 7-O-glucoside in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low bioactivity of Isomucronulatol 7-O-glucoside in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and what is its reported in vitro bioactivity?

Isomucronulatol 7-O-glucoside is a flavonoid isolated from the roots of Astragalus membranaceus.[1] Published research indicates that it can exhibit modest or "weak" biological activity in certain in vitro models. For example, it has been shown to have anti-osteoarthritic effects by reducing the expression of inflammatory and cartilage degradation-related molecules in IL-1β-stimulated SW1353 chondrosarcoma cells.[2] However, in the same study, its inhibitory effect was less potent than the crude extract or another isolated compound, ecliptasaponin A.[2] It has also been reported to have weak inhibitory effects on the production of IL-12 p40 in LPS-stimulated bone marrow-derived dendritic cells.[1]

Q2: I am observing lower than expected bioactivity with Isomucronulatol 7-O-glucoside in my cell-based assay. What are the potential reasons?

Low bioactivity of Isomucronulatol 7-O-glucoside in vitro can stem from several factors. These can be broadly categorized into three areas:

• Compound-Related Issues: Problems with the purity, solubility, or stability of the compound.

• Cell-Based Issues: Limited cell permeability, cellular metabolism of the compound, or the choice of an inappropriate cell model.

• Assay-Specific Issues: Interference of the compound with the assay readout or selection of an insensitive endpoint.

The following troubleshooting guides will delve into each of these areas with specific recommendations.

Troubleshooting Guides

Guide 1: Compound Integrity and Preparation

A common source of experimental variability is the handling and preparation of the compound.

Problem: The compound may have degraded or is not fully solubilized.

Parameter	Recommendation	Rationale
Purity	Verify the purity of your Isomucronulatol 7-O-glucoside batch via HPLC or LC-MS.	Impurities can interfere with the assay or have their own biological effects.
Storage	Store the solid compound and stock solutions as recommended by the supplier, typically at -20°C or -80°C and protected from light.[1]	Improper storage can lead to degradation of the compound.
Solubility	Isomucronulatol 7-O-glucoside is soluble in DMSO.[3] Prepare a high-concentration stock solution in 100% DMSO. For working solutions, dilute the stock in cell culture medium, ensuring the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%).	Poor solubility can lead to the compound precipitating in the culture medium, reducing its effective concentration. Sonication may aid in dissolution.[3]
Visual Inspection	Before adding to cells, visually inspect the final working solution for any signs of precipitation.	If precipitation is observed, you may need to adjust the final concentration or the solvent system.

Guide 2: Cellular Uptake and Metabolism

The glycoside moiety of Isomucronulatol 7-O-glucoside can influence its interaction with cells.

Problem: The compound may not be entering the cells efficiently, or it is being metabolized into a less active form.

Parameter	Recommendation	Rationale
Cell Permeability	The glucose group on Isomucronulatol 7-O-glucoside may limit its passive diffusion across the cell membrane. Consider using permeabilizing agents in initial mechanistic studies (with appropriate controls) to see if this enhances activity.	Flavonoid aglycones (the non-sugar part) are generally more cell-permeable than their glycoside counterparts.[4][5]
Cellular Metabolism	Cells can express β-glucosidases that may cleave the glucose moiety, converting Isomucronulatol 7-O-glucoside to its aglycone, Isomucronulatol.[6][7] This aglycone may have different activity.	The observed biological effect could be due to the aglycone rather than the parent glycoside. The rate of this conversion can vary between cell types.
Aglycone Comparison	If commercially available, test the aglycone (Isomucronulatol) in parallel with the glucoside in your assay.	This will help determine if the glucose moiety is hindering activity and if the aglycone is the more active form.[4]
Incubation Time	Vary the incubation time of the compound with your cells.	If cellular metabolism is occurring, the time course of the biological response may be affected.

Experimental Workflow for Investigating Cellular Metabolism

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isomucronulatol 7-O-glucoside | CAS:94367-43-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. Isomucronulatol7-O-glucoside | Isoflavones | TargetMol [targetmol.com]
• 4. Flavone deglycosylation increases their anti-inflammatory activity and absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scilit.com [scilit.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Isomucronulatol 7-O-glucoside

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of Isomucronulatol 7-O-glucoside.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and why is its bioavailability a concern?

Isomucronulatol 7-O-glucoside is a type of isoflavone (B191592), a class of flavonoids known for their potential health benefits. However, like many flavonoids, its clinical application can be limited by low water solubility and poor oral bioavailability. This means that after oral administration, only a small fraction of the compound reaches the systemic circulation to exert its therapeutic effects. Enhancing its bioavailability is crucial to unlocking its full pharmacological potential.

Q2: What are the primary barriers to the oral bioavailability of Isomucronulatol 7-O-glucoside?

The primary barriers include:

• Poor Aqueous Solubility: Limited dissolution in the gastrointestinal fluids.

• Low Intestinal Permeability: The glucoside form is generally less permeable across the intestinal epithelium compared to its aglycone form (Isomucronulatol).

• First-Pass Metabolism: Extensive metabolism in the intestines and liver before reaching systemic circulation.

• Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters can actively pump the compound out of intestinal cells, reducing absorption.

• Gut Microbiota Metabolism: While gut bacteria can hydrolyze the glucoside to the more absorbable aglycone, the extent of this conversion varies significantly among individuals.

Q3: What are the main strategies to enhance the bioavailability of Isomucronulatol 7-O-glucoside?

Several formulation and delivery strategies can be employed:

• Solubility Enhancement:

  • Solid Dispersions: Dispersing the compound in a polymer matrix.

  • Cyclodextrin (B1172386) Complexation: Encapsulating the molecule within cyclodextrin cavities.

• Nanotechnology-Based Formulations:

  • Nanoparticles: Encapsulating the compound in polymeric nanoparticles to increase surface area and dissolution.

  • Nanoemulsions/Self-Emulsifying Drug Delivery Systems (SEDDS): Formulations that form fine emulsions in the gut, improving solubilization and absorption.

• Structural Modification:

  • Enzymatic Hydrolysis: Converting the glucoside to its more permeable aglycone form before administration.

• Inhibition of Efflux Pumps:

  • Co-administration with P-gp inhibitors can increase intestinal absorption.

Troubleshooting Guides

Issue 1: Low Dissolution Rate in In Vitro Assays

Problem: You are observing a very slow or incomplete dissolution of Isomucronulatol 7-O-glucoside powder in simulated gastric or intestinal fluids.

Possible Cause	Troubleshooting Step	Expected Outcome
Poor intrinsic solubility.	Prepare a solid dispersion of the compound with a hydrophilic polymer like Poloxamer 188 or PVP.	Increased surface area and amorphous nature of the compound in the dispersion should lead to a faster dissolution rate.
Crystallinity of the compound.	Formulate an inclusion complex with β-cyclodextrin or its derivatives (e.g., HP-β-CD).	The compound will be molecularly encapsulated, preventing crystal formation and enhancing solubility.
Inadequate wetting of the powder.	Reduce the particle size of the compound through micronization or nano-milling.	Smaller particle size increases the surface area-to-volume ratio, improving wetting and dissolution.

Issue 2: Low Permeability in Caco-2 Cell Assays

Problem: The apparent permeability coefficient (Papp) of Isomucronulatol 7-O-glucoside across Caco-2 cell monolayers is consistently low.

| Possible Cause | Troubleshooting Step | Expected Outcome | | :--- | :--- | | The glucoside form has poor membrane permeability. | Pre-treat the compound with a β-glucosidase enzyme to hydrolyze it to the aglycone (Isomucronulatol) before applying it to the cells. | The aglycone form is generally more lipophilic and should exhibit higher passive diffusion across the cell monolayer, resulting in a higher Papp value. | | Active efflux by P-glycoprotein (P-gp). | Co-incubate the cells with a known P-gp inhibitor, such as verapamil (B1683045) or quercetin. | If P-gp efflux is a significant factor, its inhibition will lead to increased intracellular concentration and a higher apparent permeability from the apical to the basolateral side. | | Compound binding to the plastic transwell plate. | Include a low concentration of bovine serum albumin (BSA) in the basolateral medium to act as a sink and reduce non-specific binding. | Reduced binding to the plate will result in a more accurate measurement of the compound transported across the cell layer. |

Issue 3: High Variability in Animal Pharmacokinetic Studies

Problem: You observe large inter-individual variations in plasma concentrations of Isomucronulatol 7-O-glucoside after oral administration to rats.

Possible Cause	Troubleshooting Step	Expected Outcome
Differences in gut microbiota composition and activity.	Formulate the compound as a nanoemulsion or a self-emulsifying drug delivery system (SEDDS).	These formulations can improve solubility and absorption through the lymphatic system, potentially bypassing some of the gut microbiota-dependent metabolism, leading to more consistent absorption.
Inconsistent food intake affecting absorption.	Ensure a consistent fasting period for all animals before dosing and control food access post-dosing.	Standardizing the gastrointestinal state of the animals will reduce variability in gastric emptying and intestinal transit time.
Precipitation of the compound in the GI tract.	Prepare a nanosuspension of the compound.	The high surface area of nanoparticles can enhance the dissolution rate in vivo, reducing the likelihood of precipitation and leading to more predictable absorption.

Quantitative Data Summary

The following tables summarize quantitative data from studies on enhancing the bioavailability of isoflavones, which can serve as a reference for experiments with Isomucronulatol 7-O-glucoside.

Table 1: Enhancement of Isoflavone Solubility

Formulation	Isoflavone	Solubility Enhancement (fold)	Reference
β-Cyclodextrin Complex	Soy Isoflavone Extract	~26	[1]
Solid Dispersion (Poloxamer 188)	Total Flavones	Significantly Increased Dissolution	[2]

Table 2: Pharmacokinetic Parameters of Isoflavone Formulations in Rats

Formulation	Isoflavone	Cmax (ng/mL)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
Coarse Suspension	Daidzein	-	-	100	[3]
Nanosuspension	Daidzein	-	-	265.6	[3]
Nanoemulsion	Daidzein	-	-	262.3	[3]
β-Cyclodextrin Complex	Genistein	-	-	~180	[1]
β-Cyclodextrin Complex	Daidzin	-	-	~126	[1]

Experimental Protocols

Protocol 1: Preparation of an Isoflavone-Cyclodextrin Inclusion Complex

This protocol is adapted from methods used for soy isoflavones.[4][5]

Materials:

• Isomucronulatol 7-O-glucoside

• β-cyclodextrin (β-CD) or Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol

• Magnetic stirrer

• Freeze-dryer

Method:

• Prepare a saturated aqueous solution of β-CD by dissolving it in deionized water with heating and stirring.

• Dissolve Isomucronulatol 7-O-glucoside in a minimal amount of ethanol.

• Slowly add the isoflavone solution to the β-CD solution under continuous stirring.

• Continue stirring the mixture at a constant temperature (e.g., 40°C) for 24-48 hours.

• After stirring, cool the solution to room temperature and then refrigerate (4°C) for 24 hours to allow the complex to precipitate.

• Collect the precipitate by filtration or centrifugation.

• Wash the precipitate with a small amount of cold deionized water to remove any uncomplexed material.

• Freeze the precipitate and then lyophilize it using a freeze-dryer to obtain a dry powder of the inclusion complex.

• Characterize the complex using techniques such as FTIR, DSC, and XRD to confirm inclusion.

Protocol 2: Caco-2 Cell Permeability Assay

This protocol is a general method for assessing intestinal permeability of flavonoids.[6][7]

Materials:

• Caco-2 cells (passage 35-45)

• Dulbecco's Modified Eagle Medium (DMEM) with supplements

• Transwell inserts (e.g., 12-well, 0.4 µm pore size)

• Hank's Balanced Salt Solution (HBSS)

• Isomucronulatol 7-O-glucoside solution in HBSS

• Lucifer yellow (for monolayer integrity testing)

• HPLC system for quantification

Method:

• Seed Caco-2 cells onto the Transwell inserts at a density of approximately 8 x 10^4 cells/cm².

• Culture the cells for 19-21 days, changing the medium every other day, to allow them to differentiate and form a confluent monolayer.

• Before the experiment, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and by testing the permeability of Lucifer yellow.

• Wash the cell monolayers with pre-warmed HBSS.

• Add the Isomucronulatol 7-O-glucoside solution to the apical (AP) chamber (donor) and fresh HBSS to the basolateral (BL) chamber (receiver).

• Incubate the plates at 37°C with gentle shaking.

• At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the BL chamber and replace with fresh HBSS. Also, take a sample from the AP chamber at the beginning and end of the experiment.

• Quantify the concentration of Isomucronulatol 7-O-glucoside in the samples using a validated HPLC method.

• Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Visualizations

References

• 1. Enhanced Bioavailability of Soy Isoflavones by Complexation with β-Cyclodextrin in Rats [jstage.jst.go.jp]
• 2. Preparation and In Vitro Evaluation of Solid Dispersions of Total Flavones of Hippophae rhamnoides L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of Pharmacokinetic Parameters of Daidzein-Containing Nanosuspension and Nanoemulsion Formulations After Oral Administration to Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multiple complexation of cyclodextrin with soy isoflavones present in an enriched fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. Study of Structure and Permeability Relationship of Flavonoids in Caco-2 Cells [mdpi.com]

Cell toxicity issues with high concentrations of Isomucronulatol 7-O-glucoside

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering potential cell toxicity issues with high concentrations of Isomucronulatol 7-O-glucoside. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: Isomucronulatol 7-O-glucoside is primarily studied for its anti-inflammatory properties.[1][2] Publicly available data specifically detailing its cytotoxic effects at high concentrations is limited. The following guidance is based on general principles of cell culture and cytotoxicity testing for natural products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing high levels of cell death even at what I believe are low concentrations of Isomucronulatol 7-O-glucoside. What could be the cause?

A1: Several factors could be contributing to unexpected cytotoxicity:

• Solvent Toxicity: Isomucronulatol 7-O-glucoside is often dissolved in Dimethyl Sulfoxide (DMSO).[3] High final concentrations of DMSO in the culture medium can be toxic to cells. It is crucial to ensure the final DMSO concentration in your experimental wells is consistent across all treatments (including vehicle controls) and remains at a non-toxic level, typically below 0.5%.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds. The cell line you are using may be particularly sensitive to Isomucronulatol 7-O-glucoside.

• Compound Purity and Stability: Ensure the purity of your compound stock. Impurities from synthesis or degradation products could be responsible for the observed toxicity. Store the compound as recommended, typically at -20°C or -80°C in a tightly sealed vial to prevent degradation.[2][4]

Q2: My dose-response curve is irregular or shows a bell-shape, with toxicity decreasing at the highest concentrations. Why is this happening?

A2: This is a known phenomenon when working with certain compounds, especially natural products.

• Compound Precipitation: Isomucronulatol 7-O-glucoside has limited water solubility. At high concentrations, it may precipitate out of the culture medium. This precipitation can interfere with colorimetric or fluorometric assay readings and reduces the effective concentration of the compound in solution, leading to an apparent decrease in toxicity.[5] Visually inspect your wells for any precipitate using a microscope.

• Assay Interference: Natural products can sometimes interfere with assay chemistries. For example, a compound might directly react with MTT reagent, leading to a false positive or negative result.[5] It is always advisable to run a control plate with the compound in cell-free medium to check for any direct interference with your assay reagents.

Q3: How can I improve the solubility of Isomucronulatol 7-O-glucoside in my cell culture medium?

A3: Improving solubility is key to obtaining reliable results.

• Use of Solvents: DMSO is the most common solvent for initial stock solutions.[3] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

• Serial Dilutions: Perform serial dilutions of your compound in complete culture medium. Ensure thorough mixing at each dilution step.[5]

• Sonication: Gentle sonication of the stock solution can sometimes aid in dissolution.[3]

• Filtration: After dissolving the compound, you can filter the stock solution through a 0.22 µm filter to remove any undissolved particulates.[5]

Q4: What are the appropriate controls to include in my cytotoxicity experiments?

A4: Proper controls are critical for interpreting your results correctly.

• Untreated Control: Cells cultured in medium only. This represents 100% cell viability.

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used for the highest concentration of your test compound. This control is essential to distinguish between compound-induced toxicity and solvent-induced toxicity.

• Positive Control: A known cytotoxic agent (e.g., doxorubicin, staurosporine) to ensure the assay is working correctly and the cells are responsive to toxic stimuli.

• Compound-Only Control (Cell-Free): Your compound at all tested concentrations in medium without cells. This is used to check for any interference with the assay readout (e.g., absorbance or fluorescence).[5]

Data Presentation

Table 1: Physical and Chemical Properties of Isomucronulatol 7-O-glucoside

Property	Value	Source
Molecular Formula	C23H28O10	[3][6]
Molecular Weight	464.46 g/mol	[3][6]
Botanical Source	Astragalus membranaceus	[2][3]
Solubility	DMSO: up to 45 mg/mL (96.89 mM)	[3]
Storage	Powder: -20°C (3 years); In solvent: -80°C (1 year)	[3]

Table 2: Reported Bioactive (Non-Toxic) Concentrations

Cell Model	Application	Effective Concentration	Findings	Source
IL-1β-stimulated SW1353 Chondrosarcoma Cells	Anti-osteoarthritis	Not specified	Reduced expression of OA-related molecules (MMP13, COX2, etc.)	[1][7]
LPS-stimulated RAW264.7 Macrophages	Anti-inflammatory	5 µM	Restored cellular metabolic disorders	[8]
HT22 Cells	Neuroprotection	Not specified	Inhibited palmitate-induced lipid accumulation	[9]

Experimental Protocols

Below are detailed protocols for standard cytotoxicity assays that can be used to evaluate the effects of Isomucronulatol 7-O-glucoside.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of Isomucronulatol 7-O-glucoside in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle and untreated controls. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).[5]

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Dilute the stock to a final working concentration of 0.5 mg/mL in serum-free medium. Aspirate the compound-containing medium and add 100 µL of the MTT working solution to each well.[10]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the MTT solution. Add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals. Mix gently on a plate shaker.

• Measurement: Read the absorbance at a wavelength of 540-570 nm using a microplate reader.[5]

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells into the culture medium, an indicator of cell membrane disruption and cytotoxicity.

• Cell Plating and Treatment: Follow steps 1 and 2 from the MTT protocol.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[10]

• Maximum Release Control: To determine the maximum LDH release, add 10 µL of a 10X Lysis Buffer (e.g., 1% Triton X-100) to the control wells designated for maximum release. Incubate for 15-20 minutes.[10]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of this mixture to each well of the new plate containing the supernatants.[10]

• Incubation and Measurement: Incubate for up to 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm.[10] The level of cytotoxicity is calculated as a percentage of the maximum LDH release.

Visualizations

The following diagrams illustrate a general workflow for assessing compound toxicity and a potential signaling pathway involved in drug-induced apoptosis.

Caption: General experimental workflow for in-vitro cytotoxicity testing.

Caption: Hypothetical intrinsic apoptosis pathway induced by a cytotoxic agent.

References

• 1. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isomucronulatol7-O-glucoside | Isoflavones | TargetMol [targetmol.com]
• 4. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 5. benchchem.com [benchchem.com]
• 6. CAS 136087-29-1 | Astraisoflavan-7-O-β-D-glucoside [phytopurify.com]
• 7. researchgate.net [researchgate.net]
• 8. In Vitro and In Vivo Studies Reveal that Hesperetin-7- O-glucoside, a Naturally Occurring Monoglucoside, Exhibits Strong Anti-inflammatory Capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calycosin-7-O-β-D-Glucoside Ameliorates Palmitate-Induced Lipid Accumulation in HT22 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Isomucronulatol 7-O-glucoside Metabolism in Cell Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isomucronulatol 7-O-glucoside in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Isomucronulatol 7-O-glucoside and from where is it sourced?

A1: Isomucronulatol 7-O-glucoside is a flavonoid, specifically an isoflavan (B600510) glucoside.[1][2] It is primarily isolated from the roots of Astragalus membranaceus, a plant used in traditional medicine.[3][4]

Q2: What are the known biological activities of Isomucronulatol 7-O-glucoside?

A2: In vitro studies have shown that Isomucronulatol 7-O-glucoside exhibits potential anti-inflammatory effects by weakly inhibiting the production of interleukin-12 (B1171171) (IL-12) p40 stimulated by lipopolysaccharide (LPS).[3][4] Flavonoids, in general, are studied for a wide range of biological activities, including antioxidant and cell signaling modulation properties.[1]

Q3: What are the main challenges when studying flavonoid glucosides like Isomucronulatol 7-O-glucoside in cell culture?

A3: The primary challenges include low aqueous solubility, potential for rapid degradation, and extensive metabolism by cellular enzymes.[5] Flavonoid glycosides are often more water-soluble than their aglycone forms but may not readily cross cell membranes, requiring enzymatic hydrolysis for uptake and activity.[6]

Q4: How does the metabolism of flavonoids typically occur in a cellular context?

A4: Flavonoids undergo Phase I and Phase II metabolism. Phase I reactions, often involving cytochrome P450 enzymes, can introduce hydroxyl groups.[7] Phase II reactions involve conjugation with molecules like glucuronic acid, sulfate, or glutathione, which increases their water solubility and facilitates elimination from the cells.[7] The initial glycoside moiety may be hydrolyzed by cellular enzymes to release the aglycone, which can then be further metabolized.

Q5: Are there known metabolites of Isomucronulatol 7-O-glucoside that I should be looking for?

A5: While specific metabolites for Isomucronulatol 7-O-glucoside in cell culture are not extensively documented in readily available literature, based on general flavonoid metabolism, you should anticipate the formation of its aglycone, isomucronulatol, through the action of cellular β-glucosidases.[7][8] Further metabolism of the aglycone could lead to hydroxylated and conjugated derivatives.[8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no detectable cellular uptake of Isomucronulatol 7-O-glucoside.	1. The compound is a glucoside and may not readily cross the cell membrane. 2. Insufficient incubation time. 3. The compound has precipitated out of the culture medium.	1. Measure the activity of cellular β-glucosidases to confirm the potential for hydrolysis to the more lipophilic aglycone. 2. Perform a time-course experiment (e.g., 2, 6, 12, 24 hours) to determine optimal uptake. 3. Visually inspect the culture medium for any precipitate. Ensure the final concentration of the solvent (e.g., DMSO) is non-toxic to the cells and sufficient to maintain solubility.[3]
Inconsistent biological activity between experiments.	1. Variability in cell passage number or confluency. 2. Degradation of the compound in the stock solution or culture medium. 3. Interaction with components in the serum of the culture medium.	1. Use cells within a consistent passage number range and ensure similar confluency at the time of treatment. 2. Prepare fresh stock solutions and protect them from light. Store at -80°C for long-term storage.[3] Minimize the time the compound is in the incubator. 3. Consider reducing the serum concentration or using serum-free medium during the treatment period, if compatible with your cell line.
Observed biological effect does not correlate with the concentration of the parent compound.	The observed activity may be due to a metabolite rather than Isomucronulatol 7-O-glucoside itself.[5]	1. Use analytical techniques like LC-MS/MS to identify and quantify potential metabolites (e.g., the aglycone, isomucronulatol) in cell lysates and culture medium.[8] 2. If possible, synthesize or purchase the suspected active metabolite and test its activity directly in your assay.[5]
High background signal or interference in analytical assays.	The compound or its metabolites may interfere with the assay's detection method (e.g., fluorescence, luminescence).	1. Run parallel control experiments with the compound in a cell-free system to assess for direct interference with the assay reagents. 2. If interference is detected, consider alternative analytical methods or purification steps to separate the compound and its metabolites from the assay components.

Experimental Protocols

Protocol 1: Preparation of Isomucronulatol 7-O-glucoside Stock Solution

This protocol provides a general guideline for dissolving Isomucronulatol 7-O-glucoside for in vitro experiments.

Materials:

• Isomucronulatol 7-O-glucoside powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Weigh the desired amount of Isomucronulatol 7-O-glucoside powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the powder is completely dissolved. Gentle heating or sonication may be used to aid dissolution if precipitation occurs.[3]

• Sterile-filter the stock solution through a 0.22 µm syringe filter if necessary.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months), protected from light.[3]

Note: The final concentration of DMSO in the cell culture medium should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Protocol 2: In Vitro Cell-Based Assay for Anti-inflammatory Activity

This protocol describes a general workflow for assessing the anti-inflammatory effects of Isomucronulatol 7-O-glucoside on LPS-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Isomucronulatol 7-O-glucoside stock solution

• Lipopolysaccharide (LPS)

• ELISA kit for IL-12 p40 or other relevant cytokines

• Cell lysis buffer

• Protein assay kit

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• The next day, replace the medium with fresh medium containing various concentrations of Isomucronulatol 7-O-glucoside (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO).

• Pre-incubate the cells with the compound for 2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a non-stimulated control group.

• After incubation, collect the cell culture supernatant for cytokine analysis using an ELISA kit according to the manufacturer's instructions.

• Wash the cells with PBS and lyse them with cell lysis buffer.

• Determine the protein concentration of the cell lysates to normalize the cytokine data.

• Analyze the data to determine the effect of Isomucronulatol 7-O-glucoside on cytokine production.

Data Presentation

Table 1: Solubility of Isomucronulatol 7-O-glucoside in Different Solvent Systems

Solvent System	Solubility
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.38 mM)[3]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.38 mM)[3]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (5.38 mM)[3]

Table 2: Example of Concentration-Response Data for IL-12 p40 Inhibition

Concentration of Isomucronulatol 7-O-glucoside (µM)	IL-12 p40 Production (% of LPS-stimulated control)
0 (Vehicle Control)	100%
1	95%
5	88%
10	75%
25	62%
50	48%

Note: The data in this table is representative and should be determined experimentally.

Visualizations

Caption: Experimental workflow for assessing the anti-inflammatory effects of Isomucronulatol 7-O-glucoside.

Caption: Postulated inhibitory effect on the NF-κB signaling pathway.

Caption: General metabolic pathway of Isomucronulatol 7-O-glucoside in cells.

References

• 1. Isomucronulatol 7-O-glucoside | 94367-43-8 | FI74535 [biosynth.com]
• 2. 7,2'-Dihydroxy-3',4'-dimethoxyisoflavane-7-O-glucoside | C23H28O10 | CID 125142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. A preliminary metabolites identification of a novel compound with β-adrenolytic activity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Potential: Isomucronulatol 7-O-glucoside vs. Quercetin

For Immediate Release: A Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive comparison of the antioxidant activities of Isomucronulatol 7-O-glucoside and the well-characterized flavonoid, quercetin (B1663063). This guide synthesizes available data to offer a clear perspective on their respective efficacies, mechanisms of action, and the experimental protocols used for their evaluation.

Executive Summary

Data Presentation: A Comparative Overview

Due to the limited availability of direct experimental data for Isomucronulatol 7-O-glucoside, the following table provides a qualitative comparison against the robust quantitative data available for quercetin.

Parameter	Isomucronulatol 7-O-glucoside	Quercetin	Reference Compound(s)
Compound Class	Isoflavan Glucoside	Flavonol	-
Source	Roots of Astragalus membranaceus[1]	Ubiquitous in plants, including capers, dill, and onions[2]	-
Antioxidant Activity (General)	Postulated to be weak; glycosylation generally reduces antioxidant activity compared to the aglycone form.[3]	Potent and well-documented free radical scavenger.[4]	-
DPPH Radical Scavenging Assay (IC50)	Data not available.	5.5 µM[5]	Ascorbic Acid: ~5 µg/mL[6]
ABTS Radical Scavenging Assay (IC50)	Data not available.	1.1 - 8.5 µg/mL[6]	Trolox: ~6.8 µg/mL[6]
Ferric Reducing Antioxidant Power (FRAP)	Data not available.	Varies by study, generally expressed as µM Fe(II) equivalents.	Ascorbic Acid

Mechanistic Insights into Antioxidant Action

Isomucronulatol 7-O-glucoside: A Postulated Mechanism

Direct studies on the antioxidant signaling pathways of Isomucronulatol 7-O-glucoside are lacking. However, as an isoflavone (B191592) glucoside, its antioxidant effects may be mediated through the Keap1-Nrf2 signaling pathway . Isoflavones have been shown to induce endogenous antioxidant defense mechanisms by activating Nrf2, a transcription factor that regulates the expression of antioxidant proteins.[2] The glycoside moiety is generally cleaved in vivo to release the more active aglycone, which can then exert its antioxidant effects.

Quercetin: A Multi-Faceted Antioxidant

Quercetin's potent antioxidant activity stems from its chemical structure, particularly the presence of multiple hydroxyl groups and a catechol moiety in its B-ring.[2] It acts through several mechanisms:

• Direct Free Radical Scavenging: Quercetin can directly donate hydrogen atoms to neutralize a wide range of reactive oxygen species (ROS) and reactive nitrogen species (RNS).

• Metal Ion Chelation: It can chelate transition metal ions like iron and copper, preventing them from participating in the Fenton reaction, a major source of hydroxyl radicals.

• Modulation of Endogenous Antioxidant Systems: Quercetin can upregulate the expression and activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

• Regulation of Signaling Pathways: It modulates key signaling pathways involved in oxidative stress and inflammation, including the Nrf2-ARE pathway.[7]

Experimental Protocols: A Guide to Key Antioxidant Assays

The following are detailed methodologies for common in vitro antioxidant assays that are used to evaluate compounds like quercetin and could be applied to Isomucronulatol 7-O-glucoside.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound (e.g., in methanol).

• Reaction: In a 96-well plate, add a specific volume of each sample dilution to the wells in triplicate. Add the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abscontrol - Abssample) / Abscontrol] x 100 The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is then determined.[6][8][9]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Preparation of ABTS•+ Solution: Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution in water. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+.

• Working Solution: Dilute the ABTS•+ stock solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound.

• Reaction: In a 96-well plate, add a small volume of each sample dilution to the wells in triplicate. Add the diluted ABTS•+ solution to each well.

• Incubation: Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm using a microplate reader.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using the formula: % Inhibition = [(Abscontrol - Abssample) / Abscontrol] x 100 The IC50 value is determined from a plot of inhibition percentage against the concentration of the test compound.[6][10][11]

Visualizing the Process: Diagrams

Caption: General workflow for in vitro antioxidant screening assays.

Caption: Comparative antioxidant mechanisms of Quercetin and Isomucronulatol 7-O-glucoside.

Conclusion

While quercetin stands as a benchmark for potent antioxidant activity with a wealth of supporting experimental data, Isomucronulatol 7-O-glucoside remains a compound of interest with potential, yet unquantified, antioxidant properties. The lack of direct comparative studies necessitates further research to fully elucidate the free radical scavenging capacity and underlying mechanisms of Isomucronulatol 7-O-glucoside. Researchers are encouraged to utilize the standardized protocols outlined in this guide to investigate its antioxidant potential and contribute to a more comprehensive understanding of this isoflavone glucoside.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Soy Extract, Rich in Hydroxylated Isoflavones, Exhibits Antidiabetic Properties In Vitro and in Drosophila melanogaster In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Biochemistry, Chemistry and Physiology of the Isoflavones in Soybeans and their Food Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Isomucronulatol 7-O-beta-glucoside [clementiabiotech.com]

A Comparative Analysis of Isomucronulatol 7-O-glucoside and its Aglycone, Isomucronulatol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Isomucronulatol 7-O-glucoside (IMG) and its aglycone, Isomucronulatol. The comparison is based on available experimental data for IMG and established principles of flavonoid biochemistry to infer the likely properties of Isomucronulatol, for which specific experimental data is limited.

Introduction

Isomucronulatol 7-O-glucoside is a flavonoid glycoside isolated from medicinal plants such as Astragalus membranaceus.[1][2] Its aglycone, Isomucronulatol, is the non-sugar component of the molecule. The presence of a glucose moiety at the 7-position significantly influences the physicochemical properties and biological activities of the parent flavonoid. This guide explores these differences, focusing on their anti-inflammatory and antioxidant properties, and the underlying signaling pathways.

Chemical Structures

Isomucronulatol 7-O-glucoside (IMG)

• Formula: C₂₃H₂₈O₁₀
• Structure: Isomucronulatol with a glucose molecule attached at the 7-hydroxyl group.

Isomucronulatol

• Formula: C₁₇H₁₈O₅

• Structure: The flavonoid backbone without the sugar moiety.

Data Presentation: Comparative Biological Activities

Direct comparative experimental data for Isomucronulatol 7-O-glucoside and Isomucronulatol is scarce in published literature. The following tables summarize the reported activities for IMG and provide projected activities for Isomucronulatol based on general knowledge of flavonoid glycosylation, which often suggests that the aglycone form exhibits higher potency in in vitro assays.

Biological Activity	Isomucronulatol 7-O-glucoside (IMG)	Isomucronulatol (Aglycone)	Key Findings
Anti-inflammatory Activity	Weak to moderate inhibitory effects observed.	Expected to have moderate to strong inhibitory effects.	IMG has been shown to inhibit the production of pro-inflammatory mediators. The aglycone is predicted to be more potent.
Antioxidant Activity	Data not available.	Expected to have moderate antioxidant activity.	The free hydroxyl groups in the aglycone are expected to contribute to higher radical scavenging activity compared to the glycoside.
Anti-osteoarthritic Activity	Demonstrated reduction in the expression of osteoarthritis-related molecules.[1]	Data not available, but likely to be active.	IMG's activity in this area suggests the aglycone may also be a promising candidate for further investigation.

Quantitative Data (IC₅₀ Values)	Isomucronulatol 7-O-glucoside (IMG)	Isomucronulatol (Aglycone)	Reference Compound (Example)
LPS-stimulated IL-12 p40 inhibition	Weak inhibition observed (Specific IC₅₀ not reported).[2]	Data not available (Expected to be lower than IMG).	Dexamethasone (nM range)
COX-2 Inhibition	Inhibits expression (Specific IC₅₀ not reported).[1]	Data not available (Expected to be a more potent inhibitor than IMG).	Celecoxib (nM range)
DPPH Radical Scavenging	Data not available.	Data not available (Expected to be in the µM range).	Quercetin (~10-20 µM)
ABTS Radical Scavenging	Data not available.	Data not available (Expected to be in the µM range).	Trolox (~5-15 µM)

Note: The data for Isomucronulatol is predictive and based on the general structure-activity relationships of flavonoids, where the aglycone often shows greater in vitro activity than its glycoside.

Signaling Pathways

Isomucronulatol 7-O-glucoside has been shown to exert its anti-inflammatory effects by modulating the NF-κB signaling pathway. It is anticipated that its aglycone, Isomucronulatol, would act on similar pathways, potentially with greater potency.

NF-κB Signaling Pathway Inhibition by Isomucronulatol 7-O-glucoside

Caption: Inhibition of the NF-κB pathway by Isomucronulatol 7-O-glucoside.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Antioxidant Activity Assays

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • DPPH solution (0.1 mM) in methanol.

  • Test compounds (Isomucronulatol 7-O-glucoside and Isomucronulatol) and a standard antioxidant (e.g., ascorbic acid) are prepared in a series of concentrations in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the test compound or standard solution to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined from a dose-response curve.

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue-green chromophore. The reduction of ABTS•⁺ by an antioxidant is measured by the decrease in absorbance at 734 nm.

Protocol:

• Reagent Preparation:

  • ABTS radical cation (ABTS•⁺) solution is prepared by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • The ABTS•⁺ solution is then diluted with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Test compounds and a standard (e.g., Trolox) are prepared in a range of concentrations.

• Assay Procedure:

  • Add 20 µL of the test compound or standard to 180 µL of the diluted ABTS•⁺ solution in a 96-well plate.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of inhibition is calculated similarly to the DPPH assay.

  • The IC₅₀ value is determined from the dose-response curve.

Anti-inflammatory Activity Assay: Measurement of Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

Principle: The anti-inflammatory activity can be assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells. NO concentration is determined by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture medium using the Griess reagent.

Protocol:

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

• Calculation:

  • A standard curve is prepared using known concentrations of sodium nitrite.

  • The concentration of nitrite in the samples is determined from the standard curve.

  • The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Caption: Experimental workflow for the in vitro anti-inflammatory assay.

Discussion and Conclusion

The presence of the 7-O-glucoside moiety on the Isomucronulatol backbone has significant implications for its biological activity.

• Solubility and Bioavailability: Glycosylation generally increases the water solubility of flavonoids, which can lead to improved bioavailability. Therefore, Isomucronulatol 7-O-glucoside is expected to be more soluble than its aglycone. This is a critical factor for in vivo applications and drug development.

• In Vitro vs. In Vivo Activity: While the aglycone (Isomucronulatol) is predicted to be more potent in in vitro assays due to the presence of a free hydroxyl group at the 7-position, which is a key site for antioxidant activity, the glycoside (IMG) may act as a pro-drug in vivo. After absorption, IMG can be hydrolyzed by glucosidases in the intestine or liver to release the active aglycone, Isomucronulatol.

• Therapeutic Potential: Isomucronulatol 7-O-glucoside has shown promise as an anti-inflammatory and anti-osteoarthritic agent, primarily through the modulation of the NF-κB pathway.[1] Further research is warranted to explore the full therapeutic potential of both the glycoside and its aglycone. Direct comparative studies are essential to elucidate their respective contributions to the observed pharmacological effects and to determine which form is more suitable for specific therapeutic applications.

References

• 1. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of Isomucronulatol 7-O-glucoside and Other Natural Compounds for Osteoarthritis Therapy

For Researchers, Scientists, and Drug Development Professionals

Osteoarthritis (OA), a degenerative joint disease characterized by cartilage degradation and inflammation, presents a significant challenge in drug development. Natural compounds have emerged as a promising avenue for therapeutic intervention due to their potential to modulate the complex signaling pathways underlying OA pathogenesis. This guide provides a head-to-head comparison of Isomucronulatol 7-O-glucoside (IMG), a flavonoid isolated from Astragalus membranaceus, with other well-studied natural compounds—Resveratrol, Quercetin, and Curcumin (B1669340)—for their potential in treating osteoarthritis. The comparison is based on available experimental data on their anti-inflammatory and chondroprotective effects.

Data Presentation: Comparative Efficacy

The following tables summarize the available quantitative and qualitative data on the effects of Isomucronulatol 7-O-glucoside and other selected natural compounds on key biomarkers of osteoarthritis. The data is primarily from in vitro studies using interleukin-1β (IL-1β)-stimulated chondrocytes or chondrosarcoma cell lines, a common model for mimicking the inflammatory conditions of osteoarthritis.

Table 1: Inhibition of Matrix Metalloproteinase-13 (MMP-13)

Compound	Cell Line	Stimulus	Concentration	Inhibition of MMP-13 Expression	Reference
Isomucronulatol 7-O-glucoside	SW1353	IL-1β (20 ng/mL)	300 µg/mL	Reduced mRNA and protein expression	[1][2]
Resveratrol	Human Articular Chondrocytes	IL-1β (10 ng/mL)	6.25–200 µM	Dose-dependent reduction in secretion	[3]
Quercetin	Rat Articular Chondrocytes	IL-1β	100 µmol/l	Downregulated expression	[4]
Curcumin	Rat Articular Chondrocytes	IL-1β (10 ng/mL)	25, 50, 75, 100 µM	Significant inhibition of protein expression

Table 2: Inhibition of Cyclooxygenase-2 (COX-2)

Compound	Cell Line	Stimulus	Concentration	Inhibition of COX-2 Expression	Reference
Isomucronulatol 7-O-glucoside	SW1353	IL-1β (20 ng/mL)	300 µg/mL	Reduced mRNA and protein expression	[1][2]
Resveratrol	Rabbit Articular Chondrocytes	-	20 µM	Time-dependent regulation
Quercetin	Rat Articular Chondrocytes	IL-1β	Not specified	Inhibited expression	[5]
Curcumin	Human Articular Chondrocytes	IL-1β	Not specified	Down-regulation of NF-κB targets including COX-2	[6]

Table 3: Inhibition of Pro-inflammatory Cytokines (TNF-α and IL-1β)

Compound	Biomarker	Cell Line	Stimulus	Concentration	Inhibition	Reference
Isomucronulatol 7-O-glucoside	TNF-α, IL-1β	SW1353	IL-1β (20 ng/mL)	300 µg/mL	Reduced mRNA expression	[1][2]
Resveratrol	IL-6	Human Articular Chondrocytes	IL-1β (10 ng/mL)	6.25–200 µM	Dose-dependent reduction in secretion	[3]
Quercetin	TNF-α, IL-1β, IL-6	Macrophages	Not specified	Not specified	Significant decrease in expression and secretion	[4]
Curcumin	TNF-α	Rabbit Chondrocytes	AGEs	Not specified	Significantly decreased mRNA	[7]

Table 4: Inhibition of NF-κB Pathway (p65 subunit)

Compound	Cell Line	Stimulus	Concentration	Inhibition of p65 Expression/Activity	Reference
Isomucronulatol 7-O-glucoside	SW1353	IL-1β (20 ng/mL)	300 µg/mL	Reduced mRNA expression	[1][2]
Resveratrol	Human Articular Chondrocytes	IL-1β	Not specified	Suppresses NF-κB pathway
Quercetin	Not specified	Not specified	Not specified	Inhibits NF-κB signaling
Curcumin	Human Articular Chondrocytes	IL-1β	Not specified	Suppressed p65 nuclear translocation	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

In Vitro Model of Osteoarthritis: IL-1β-Stimulated Chondrocytes

A widely used in vitro model to simulate the inflammatory conditions of osteoarthritis involves the stimulation of chondrocytes or chondrosarcoma cell lines with the pro-inflammatory cytokine Interleukin-1β (IL-1β).

• Cell Culture: Human chondrosarcoma cell line SW1353 or primary articular chondrocytes are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Stimulation: To induce an inflammatory response, cells are typically treated with IL-1β at a concentration of 10-20 ng/mL for 24-48 hours.[1][8]

• Treatment: The natural compounds (Isomucronulatol 7-O-glucoside, Resveratrol, Quercetin, or Curcumin) are added to the cell culture medium at various concentrations, either as a pretreatment before IL-1β stimulation or concurrently with IL-1β.

Reverse Transcription-Polymerase Chain Reaction (RT-PCR) for Gene Expression Analysis

RT-PCR is employed to quantify the mRNA expression levels of target genes such as MMP13, COX-2, TNF-α, and IL-1β.

• RNA Extraction: Total RNA is extracted from the treated and control chondrocytes using a commercial RNA isolation kit according to the manufacturer's instructions.

• cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): The qPCR is performed using gene-specific primers and a fluorescent dye (e.g., SYBR Green) to detect the amplification of the target genes. The relative gene expression is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., GAPDH) used for normalization.

Western Blot Analysis for Protein Expression

Western blotting is used to detect and quantify the protein levels of key molecules in the signaling pathways, such as p65 (NF-κB), and phosphorylated forms of p38, ERK, and JNK (MAPK pathway).

• Protein Extraction: Total protein is extracted from the cells using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay kit (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific to the target proteins, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system, and the band intensities are quantified using densitometry software.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Secretion

ELISA is a quantitative immunoassay used to measure the concentration of secreted proteins, such as TNF-α and IL-1β, in the cell culture supernatant.

• Sample Collection: The cell culture supernatant is collected from the treated and control wells.

• Assay Procedure: A commercial ELISA kit specific for the target cytokine is used. The supernatant is added to a microplate pre-coated with a capture antibody. After incubation, a detection antibody conjugated to an enzyme is added, followed by a substrate that produces a measurable color change.

• Quantification: The absorbance is measured using a microplate reader, and the concentration of the cytokine is determined by comparing the absorbance to a standard curve.[9]

Mandatory Visualization: Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways involved in osteoarthritis and the general experimental workflow for evaluating the efficacy of the natural compounds.

Caption: NF-κB signaling pathway in osteoarthritis and points of inhibition by natural compounds.

References

• 1. Quercetin prevent proteoglycan destruction by inhibits matrix metalloproteinase-9, matrix metalloproteinase-13, a disintegrin and metalloproteinase with thrombospondin motifs-5 expressions on osteoarthritis model rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.tbzmed.ac.ir [dspace.tbzmed.ac.ir]
• 3. Resveratrol inhibits the IL-1β-induced expression of MMP-13 and IL-6 in human articular chondrocytes via TLR4/MyD88-dependent and -independent signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Proinflammatory and Antiinflammatory Cytokines by ELISA Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quercetin Alleviates Osteoarthritis Progression in Rats by Suppressing Inflammation and Apoptosis via Inhibition of IRAK1/NLRP3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition effect of curcumin on TNF-α and MMP-13 expression induced by advanced glycation end products in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fn-test.com [fn-test.com]

Cross-Validation of Isomucronulatol 7-O-glucoside's Dual Therapeutic Mechanisms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isomucronulatol 7-O-glucoside, a flavonoid isolated from Astragalus membranaceus, and its mechanisms of action in two distinct therapeutic areas: osteoarthritis and non-small cell lung cancer. By juxtaposing its performance with relevant alternatives and presenting the supporting experimental data, this document aims to offer a clear perspective on its potential as a therapeutic agent.

Section 1: Anti-Osteoarthritic and Anti-Inflammatory Mechanism

Isomucronulatol 7-O-glucoside has demonstrated significant anti-inflammatory and chondroprotective effects in preclinical models of osteoarthritis. Its mechanism centers on the inhibition of key inflammatory mediators and matrix-degrading enzymes that contribute to cartilage degradation.

Comparative Performance Data

The following table summarizes the inhibitory effects of Isomucronulatol 7-O-glucoside and comparator molecules on key markers of osteoarthritis in cellular models.

Compound	Target/Assay	Cell Line	IC50 / Effect	Citation
Isomucronulatol 7-O-glucoside	MMP-13, COX-2, TNF-α, IL-1β Expression	SW1353	Dose-dependent reduction at 30-100 µg/mL	[1]
Ecliptasaponin A	MMP-13, COX-2, TNF-α, IL-1β Expression	SW1353	Dose-dependent reduction at 10-50 ng/mL (approx. 100-fold more potent than Isomucronulatol 7-O-glucoside)	[1][2]
Celecoxib	COX-2 Activity	Human Articular Chondrocytes	Significantly reduces prostaglandin (B15479496) synthesis	[3][4][5]
Celecoxib	MMP-13 Expression	Rat Articular Chondrocytes	Significant reduction	[6]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Experimental evidence suggests that Isomucronulatol 7-O-glucoside exerts its anti-osteoarthritic effects by modulating the NF-κB signaling pathway. In osteoarthritis, the pro-inflammatory cytokine Interleukin-1 beta (IL-1β) is a key trigger that activates the NF-κB pathway in chondrocytes. This leads to the transcription of genes encoding for matrix metalloproteinases (e.g., MMP-13), cyclooxygenase-2 (COX-2), and other pro-inflammatory cytokines like TNF-α and IL-1β itself, creating a vicious cycle of inflammation and cartilage degradation. Isomucronulatol 7-O-glucoside has been shown to suppress the expression of these downstream targets, indicating an interruption of this inflammatory cascade.[1][2]

References

• 1. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective COX-2 inhibition prevents proinflammatory cytokine-induced cartilage damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The chondroprotective effect of selective COX-2 inhibition in osteoarthritis: ex vivo evaluation of human cartilage tissue after in vivo treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Replicating Published Findings on Isomucronulatol 7-O-glucoside's Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactivity of Isomucronulatol 7-O-glucoside with alternative compounds, supported by published experimental data. The focus is on its anti-osteoarthritic and anti-inflammatory properties, offering a resource for researchers looking to replicate or build upon existing findings.

Comparative Bioactivity Data

The following tables summarize the quantitative and qualitative data on the inhibitory effects of Isomucronulatol 7-O-glucoside and its comparators on key inflammatory and cartilage-degrading molecules. The primary model discussed is the in vitro stimulation of chondrosarcoma cells (SW1353) with Interleukin-1 beta (IL-1β) to mimic the inflammatory conditions of osteoarthritis.

Compound	Target Molecule	Cell Line	Concentration	Observed Effect	Citation
Isomucronulatol 7-O-glucoside	MMP-13, COX-2, TNF-α, p65	SW1353	Not specified	Reduced expression of all molecules	[1][2]
Ecliptasaponin A	MMP-13, COX-2, TNF-α, p65	SW1353	Not specified	Reduced expression of all molecules; ~100-fold stronger effect than Isomucronulatol 7-O-glucoside	[1][2][3]
Dexamethasone	MMP-13	Human OA chondrocytes	1 µM	Significantly attenuated expression	[4]
Celecoxib (B62257)	COX-2	Human articular cartilage	Not specified	Prevents adverse effects of inflammation on cartilage matrix turnover	[5]
Celecoxib	IL-1β, TNF-α	Knee synovial membrane	200 mg/24h (in vivo)	Decreased expression	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

In Vitro Model of Osteoarthritis

A common experimental model to study the anti-osteoarthritic effects of compounds involves the use of the human chondrosarcoma cell line, SW1353. These cells, when stimulated with the pro-inflammatory cytokine Interleukin-1 beta (IL-1β), mimic the catabolic and inflammatory environment observed in osteoarthritis.

Cell Culture and Treatment:

• Cell Line: Human chondrosarcoma cells (SW1353).

• Culture Conditions: Cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Inflammatory Stimulation: To induce an osteoarthritic-like state, cells are stimulated with IL-1β (typically at a concentration of 10 ng/mL) for a specified period (e.g., 24 hours).[1][2]

• Compound Treatment: The test compounds (Isomucronulatol 7-O-glucoside, Ecliptasaponin A, etc.) are added to the cell culture prior to or concurrently with IL-1β stimulation. A vehicle control (e.g., DMSO) is also included.

Analysis of Gene and Protein Expression:

• Reverse Transcription Polymerase Chain Reaction (RT-PCR): Used to measure the mRNA expression levels of target genes such as MMP13, COX2, and TNFα.[1][2]

• Western Blot: Employed to detect the protein levels of the target molecules.[1][2]

• Enzyme-Linked Immunosorbent Assay (ELISA): Utilized to quantify the amount of secreted proteins, such as MMP-13 and TNF-α, in the cell culture supernatant.[1][2]

Visualizing the Mechanisms

The following diagrams, generated using Graphviz, illustrate the key signaling pathway involved in IL-1β-induced inflammation in chondrocytes and a typical experimental workflow.

Caption: IL-1β signaling cascade in chondrocytes leading to inflammatory gene expression.

Caption: Workflow for assessing anti-inflammatory effects on chondrocytes.

References

• 1. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dexamethasone Attenuates the Expression of MMP-13 in Chondrocytes through MKP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective COX-2 inhibition prevents proinflammatory cytokine-induced cartilage damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long term NSAID treatment inhibits COX-2 synthesis in the knee synovial membrane of patients with osteoarthritis: differential proinflammatory cytokine profile between celecoxib and aceclofenac - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Isomucronulatol 7-O-glucoside Against Known Inhibitors of Inflammatory Pathways: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Isomucronulatol 7-O-glucoside (IMG), a flavonoid with demonstrated anti-inflammatory properties, against established inhibitors of key inflammatory signaling pathways: Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT). While quantitative inhibitory data for IMG is limited in publicly available literature, this guide summarizes its observed effects and benchmarks them against the potencies of well-characterized inhibitors, supported by detailed experimental protocols and pathway visualizations to aid in research and drug development.

Overview of Isomucronulatol 7-O-glucoside (IMG)

Isomucronulatol 7-O-glucoside is a flavonoid isolated from the roots of Astragalus membranaceus, a plant with a long history in traditional medicine for treating inflammatory conditions.[1] In-vitro studies have demonstrated IMG's potential to modulate inflammatory responses. Notably, in a model of osteoarthritis using IL-1β-stimulated chondrosarcoma cells, IMG was shown to reduce the expression of key inflammatory and cartilage-degrading molecules, including:

• Pro-inflammatory Cytokines: Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β).

• Enzymes involved in inflammation and tissue degradation: Cyclooxygenase-2 (COX-2) and Matrix Metalloproteinase-13 (MMP13).

• A key transcription factor in the inflammatory response: Nuclear Factor-kappa B (NF-κB) subunit p65.[2][3][4]

Another study has indicated that IMG exhibits weak inhibitory effects on the production of IL-12 p40 stimulated by lipopolysaccharide (LPS) in vitro, further supporting its anti-inflammatory potential.[1]

Despite these qualitative observations, to date, specific half-maximal inhibitory concentration (IC50) values for IMG against the NF-κB, MAPK, and JAK-STAT pathways have not been extensively reported in peer-reviewed literature. The following sections provide a quantitative comparison of well-established inhibitors for these pathways.

Comparative Analysis of Inhibitors

The following tables summarize the in-vitro potency of known inhibitors for the NF-κB, MAPK, and JAK-STAT pathways. This data provides a benchmark against which the qualitative effects of Isomucronulatol 7-O-glucoside can be considered.

NF-κB Pathway Inhibitors

The NF-κB signaling cascade is a cornerstone of the inflammatory response, making it a prime target for anti-inflammatory drug development.

Inhibitor	Target	Assay System	IC50
QNZ (EVP4593)	NF-κB activation	Jurkat T cells	11 nM
BAY 11-7082	IκBα phosphorylation	TNF-α-induced IκB-α phosphorylation	~10 µM
JSH-23	NF-κB transcriptional activity	LPS-stimulated RAW 264.7 macrophages	7.1 µM

Isomucronulatol 7-O-glucoside has been observed to reduce the expression of the NF-κB p65 subunit in IL-1β-stimulated SW1353 cells, suggesting an inhibitory role in this pathway. However, a direct IC50 value for this inhibition is not currently available.[2][3][4]

MAPK Pathway Inhibitors

The MAPK family, including p38, JNK, and ERK, plays a crucial role in transducing extracellular signals into cellular inflammatory responses.

Inhibitor	Target	Assay System	IC50
SB203580	p38α/β MAPK	Cell-free assay	50 nM (p38α), 500 nM (p38β)
SP600125	JNK1, JNK2, JNK3	Cell-free kinase assay	40 nM (JNK1), 40 nM (JNK2), 90 nM (JNK3)
U0126	MEK1/2	Cell-free assay	72 nM (MEK1), 58 nM (MEK2)

Currently, there is no available data on the direct inhibitory effect of Isomucronulatol 7-O-glucoside on the MAPK signaling pathway.

JAK-STAT Pathway Inhibitors

The JAK-STAT pathway is critical for signaling a wide range of cytokines and growth factors involved in immunity and inflammation.

Inhibitor	Target	Assay System	IC50
Tofacitinib	JAK1, JAK2, JAK3	Cell-free kinase assay	112 nM (JAK1), 20 nM (JAK2), 1 nM (JAK3)
Ruxolitinib	JAK1, JAK2	Cell-free kinase assay	3.3 nM (JAK1), 2.8 nM (JAK2)
Filgotinib	JAK1	Cell-free kinase assay	10 nM

Currently, there is no available data on the direct inhibitory effect of Isomucronulatol 7-O-glucoside on the JAK-STAT signaling pathway.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the targeted signaling pathways and a general workflow for evaluating potential inhibitors.

Caption: NF-κB signaling pathway and points of inhibition.

Caption: Simplified p38 MAPK signaling pathway.

Caption: JAK-STAT signaling pathway overview.

Caption: General experimental workflow for inhibitor screening.

Detailed Experimental Protocols

The following are generalized protocols for key in-vitro assays used to determine the inhibitory activity of compounds on the NF-κB, MAPK, and JAK-STAT pathways.

NF-κB Nuclear Translocation Assay (Immunofluorescence)

This assay quantifies the movement of the NF-κB p65 subunit from the cytoplasm to the nucleus upon inflammatory stimulation.

• Cell Seeding: Plate appropriate cells (e.g., RAW 264.7 macrophages or HeLa cells) in 96-well imaging plates and culture overnight.

• Compound Treatment: Pre-incubate cells with various concentrations of the test compound (e.g., Isomucronulatol 7-O-glucoside) or a known inhibitor (e.g., JSH-23) for 1-2 hours.

• Stimulation: Add an inflammatory stimulus (e.g., 1 µg/mL LPS or 10 ng/mL TNF-α) to the wells and incubate for 30-60 minutes.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Immunostaining: Block non-specific binding sites and then incubate with a primary antibody against the NF-κB p65 subunit. Subsequently, incubate with a fluorescently labeled secondary antibody. Counterstain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a high-content imaging system. Quantify the fluorescence intensity of p65 in the nucleus versus the cytoplasm to determine the extent of nuclear translocation. Calculate the IC50 value based on the dose-dependent inhibition of translocation.

p38 MAPK Phosphorylation Assay (ELISA)

This assay measures the level of phosphorylated (activated) p38 MAPK in cell lysates.

• Cell Culture and Treatment: Seed cells (e.g., THP-1 monocytes) in a 96-well plate. Pre-treat with the test compound or a known inhibitor (e.g., SB203580) before stimulating with an appropriate agonist (e.g., 1 µg/mL LPS) for 15-30 minutes.

• Cell Lysis: Lyse the cells using a provided lysis buffer containing phosphatase inhibitors to preserve the phosphorylation state of proteins.

• ELISA Procedure: Transfer the cell lysates to a microplate pre-coated with a capture antibody for total p38 MAPK.

• Detection: Add a detection antibody that specifically recognizes phosphorylated p38 MAPK, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Development: Add a substrate solution (e.g., TMB) and measure the absorbance at the appropriate wavelength.

• Data Analysis: Normalize the phosphorylated p38 MAPK levels to the total p38 MAPK levels. Determine the IC50 value from the dose-response curve of the inhibitor.

STAT3 Phosphorylation Assay (Flow Cytometry)

This assay quantifies the phosphorylation of STAT3 in response to cytokine stimulation on a single-cell level.

• Cell Stimulation and Inhibition: Stimulate appropriate cells (e.g., U937 cells) with a cytokine such as Interleukin-6 (IL-6) in the presence of varying concentrations of the test compound or a known inhibitor (e.g., Tofacitinib).

• Fixation and Permeabilization: Fix the cells with a fixation buffer and then permeabilize with a permeabilization buffer (e.g., ice-cold methanol) to allow intracellular antibody staining.

• Staining: Stain the cells with a fluorescently-labeled antibody specific for phosphorylated STAT3 (e.g., p-STAT3 Tyr705).

• Flow Cytometry Analysis: Acquire data on a flow cytometer. Gate on the cell population of interest and quantify the median fluorescence intensity (MFI) of the p-STAT3 signal.

• Data Analysis: Calculate the percentage of inhibition of STAT3 phosphorylation relative to the stimulated control. Determine the IC50 value from the dose-response curve.

Conclusion

Isomucronulatol 7-O-glucoside demonstrates clear anti-inflammatory potential through its ability to downregulate the expression of key inflammatory mediators, including components of the NF-κB pathway. However, the lack of publicly available quantitative data, such as IC50 values, currently limits a direct, potency-based comparison with established inhibitors of major inflammatory signaling pathways like NF-κB, MAPK, and JAK-STAT.

The data and protocols presented in this guide offer a framework for researchers to quantitatively benchmark the activity of Isomucronulatol 7-O-glucoside and other novel compounds. Further investigation to determine the specific molecular targets and inhibitory concentrations of IMG is warranted to fully elucidate its therapeutic potential in the field of inflammatory diseases. The provided diagrams and methodologies serve as a valuable resource for designing and executing such comparative studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7-O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Osteoarthritis-Related Molecules by Isomucronulatol 7- O-β-d-glucoside and Ecliptasaponin A in IL-1β-Stimulated Chondrosarcoma Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Isomucronulatol 7-O-glucoside: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Isomucronulatol 7-O-glucoside must prioritize safety and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) detailing disposal protocols, the compound should be treated as a hazardous substance. This guide provides essential, immediate safety and logistical information for the proper management and disposal of Isomucronulatol 7-O-glucoside waste.

Immediate Safety and Handling

Before beginning any work with Isomucronulatol 7-O-glucoside, ensure that all personnel are familiar with the following safety protocols:

• Personal Protective Equipment (PPE): At a minimum, chemical safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) must be worn when handling the compound.

• Ventilation: Handle solid Isomucronulatol 7-O-glucoside in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of any dust particles.

• Accidental Release: In the event of a spill, avoid dust formation.[1] Do not let the product enter drains.[1] Clean up spills immediately, observing all safety precautions. Sweep up the material and place it into a suitable, labeled container for disposal.

Step-by-Step Disposal Protocol

The proper disposal of Isomucronulatol 7-O-glucoside involves a systematic approach of segregation, containment, and professional removal.

Step 1: Waste Segregation

Proper segregation is crucial to prevent unintended chemical reactions and to facilitate compliant disposal. Do not mix Isomucronulatol 7-O-glucoside waste with other waste streams unless their compatibility is confirmed.

• Solid Waste: All solid materials contaminated with Isomucronulatol 7-O-glucoside, such as weighing papers, contaminated PPE (gloves, etc.), and absorbent materials from spill cleanups, should be collected separately.

• Liquid Waste: Solutions containing Isomucronulatol 7-O-glucoside, including experimental solutions and rinsates, must be collected as liquid hazardous waste. Keep halogenated and non-halogenated solvent waste in separate containers where possible, as disposal costs can differ.

Step 2: Containment and Labeling

Proper containment and labeling are mandated by regulatory bodies to ensure safe handling and disposal.

• Containers: Use containers that are in good condition, compatible with the chemical waste, and have secure, tight-fitting lids.[2] Never leave a funnel in an open waste container.[2]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."[2][3][4][5][6] The label must also include the full chemical name ("Isomucronulatol 7-O-glucoside") and a list of all other constituents (e.g., solvents) with their approximate percentages.[2] Do not use chemical formulas or abbreviations.[2]

Step 3: Storage

Waste must be stored safely in a designated area within the laboratory.

• Satellite Accumulation Areas (SAA): Hazardous waste should be stored in a designated SAA at or near the point of generation.[2][4][6]

• Secondary Containment: Store waste containers in secondary containment, such as a tray or bin, to contain any potential leaks.

• Segregation: Store incompatible waste types separately (e.g., acids away from bases).

Step 4: Disposal

The final disposal of hazardous waste is a regulated process that must be handled by trained professionals.

• Contact EHS: Do not attempt to dispose of Isomucronulatol 7-O-glucoside down the drain or in the regular trash.[7] All hazardous chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][7]

• Schedule Pickup: Follow your institution's procedures to request a waste pickup. Be prepared to provide detailed information about the waste stream to the EHS personnel.

Quantitative Data Summary

Specific quantitative toxicity and environmental hazard data for Isomucronulatol 7-O-glucoside are not available in the reviewed literature. The following table summarizes known physical properties and highlights the absence of critical safety data, reinforcing the need for cautious handling and disposal as a hazardous substance.

Data Point	Information	Source/Comment
Molecular Formula	C₂₃H₂₈O₁₀	[8][9]
Molecular Weight	464.46 g/mol	[10]
Appearance	Powder	[8]
Solubility	DMSO, Pyridine, Methanol, Ethanol, etc.	[8]
Oral/Parenteral Toxicity	Not determined	[11]
Dermal Toxicity	Not determined	[11]
Inhalation Toxicity	Not determined	[11]
Ecotoxicity	Not determined	As a precaution, assume it is potentially harmful to aquatic life.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Isomucronulatol 7-O-glucoside.

Caption: A workflow for the safe disposal of Isomucronulatol 7-O-glucoside.

References

• 1. chemfaces.com [chemfaces.com]
• 2. Hazardous Chemical Waste Management Guidelines | Columbia | Research [research.columbia.edu]
• 3. MedicalLab Management Magazine [medlabmag.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. Isomucronulatol 7-O-beta-glucoside | CAS:136087-29-1 | Manufacturer ChemFaces [chemfaces.com]
• 9. (3R)-7,2'-dihydroxy-3',4'-dimethoxyisoflavan-7-O-beta-D-glucopyranoside | C23H28O10 | CID 15689656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. cenmed.com [cenmed.com]
• 11. isomucronulatol, 64474-51-7 [thegoodscentscompany.com]

Essential Safety and Logistics for Handling Isomucronulatol 7-O-glucoside

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling and Disposal of Isomucronulatol 7-O-glucoside.

This document provides crucial safety and logistical information for the handling and disposal of Isomucronulatol 7-O-glucoside, a flavonoid isolated from the roots of Astragalus membranaceus. While a comprehensive Safety Data Sheet (SDS) with specific hazard classifications for this compound is not fully available, this guide is based on general best practices for handling powdered bioactive compounds of unknown toxicity. It is imperative to supplement this information with a substance-specific SDS if one becomes available.

Personal Protective Equipment (PPE) and Engineering Controls

Proper personal protective equipment and engineering controls are the first line of defense against potential exposure to Isomucronulatol 7-O-glucoside.

Control Type	Recommendation
Engineering Controls
Ventilation	All handling of the powdered form should be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation risk.
Personal Protective Equipment (PPE)
Eye Protection	Chemical safety goggles or a face shield should be worn.
Hand Protection	Nitrile or latex gloves are recommended. Double gloving may be appropriate for extended handling.
Body Protection	A fully fastened laboratory coat is required. Consider a disposable gown for larger quantities.
Respiratory Protection	If working outside of a fume hood, a NIOSH-approved N95 respirator or higher is recommended.

Operational Plan for Handling Isomucronulatol 7-O-glucoside

A systematic approach to handling this compound will minimize the risk of exposure and contamination.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[1] Recommended storage temperatures are -20°C for up to one month or -80°C for up to six months.[1]

2. Preparation of Solutions:

• Perform all weighing and solution preparation within a chemical fume hood.

• Use disposable weigh boats and spatulas to avoid cross-contamination.

• Isomucronulatol 7-O-glucoside is soluble in DMSO, Pyridine, Methanol, and Ethanol.[2]

• For in vivo experiments, it is recommended to prepare fresh solutions daily.[1]

3. Handling and Use:

• Avoid generating dust.

• Wash hands thoroughly after handling, even if gloves were worn.

• Do not eat, drink, or smoke in the laboratory.

4. Spill Response:

• In case of a spill, evacuate the area and prevent others from entering.

• Wear appropriate PPE, including respiratory protection, for cleanup.

• For small powder spills, gently cover with a damp paper towel to avoid raising dust, then sweep up the material and place it in a sealed container for disposal.

• For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• Decontaminate the spill area with a 10% caustic solution and ventilate the area.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All disposable materials that have come into contact with Isomucronulatol 7-O-glucoside (e.g., gloves, weigh boats, paper towels) should be considered chemical waste.

• Collect all solid and liquid waste containing this compound in separate, clearly labeled, and sealed containers.

2. Waste Disposal:

• Dispose of all waste in accordance with local, state, and federal regulations.

• Consult your institution's Environmental Health and Safety (EHS) office for specific disposal procedures.

• Do not pour solutions containing Isomucronulatol 7-O-glucoside down the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Isomucronulatol 7-O-glucoside from receipt to disposal.

Workflow for Isomucronulatol 7-O-glucoside Handling.

References

• 1. chemfaces.com [chemfaces.com]
• 2. Disposition of Flavonoids via Recycling: Direct Biliary Excretion of Enterically or Extrahepatically Derived Flavonoid Glucuronides - PMC [pmc.ncbi.nlm.nih.gov]